Nilotinib-d3

• CAS: 1215678-43-5

Core Science & Biosynthesis

Nilotinib-d3: A Comprehensive Technical Guide on Chemical Properties and Stability

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties and stability of Nilotinib-d3, a deuterated analog of the tyrosine kinase inhibitor Nilotinib. This document is intended to serve as a valuable resource for researchers, scientists, and professionals involved in drug development and analysis.

Core Chemical Properties

Nilotinib-d3 is a stable isotope-labeled version of Nilotinib, where three hydrogen atoms on the methyl group of the imidazole ring have been replaced with deuterium. This labeling is primarily utilized in pharmacokinetic studies as an internal standard for mass spectrometry-based quantification.

Table 1: Chemical Properties of Nilotinib-d3

Property	Value	Reference(s)
Chemical Name	4-methyl-3-[(4-pyridin-3-ylpyrimidin-2-yl)amino]-N-[3-[4-(trideuteriomethyl)imidazol-1-yl]-5-(trifluoromethyl)phenyl]benzamide	[1][2][3]
CAS Number	1215678-43-5	[1][2][3]
Molecular Formula	C₂₈H₁₉D₃F₃N₇O	[2]
Molecular Weight	532.53 g/mol	[1][2][3]
Appearance	White to off-white or yellowish powder	[4]
Solubility	Soluble in DMSO; slightly soluble in ethanol and methanol; practically insoluble in aqueous buffers with pH > 4.5.	[4][5]

Stability and Storage

Proper storage and handling are critical to maintain the integrity of Nilotinib-d3.

Table 2: Stability and Storage Recommendations for Nilotinib-d3

Condition	Recommendation	Reference(s)
Storage Temperature	-20°C	[3]
Shipping Temperature	Room temperature
In Lyophilized Form	Stable for 24 months at -20°C, desiccated and protected from light.	[5]
In Solution (DMSO)	Use within 3 months to prevent loss of potency. Aliquot to avoid multiple freeze/thaw cycles.	[5]

Note on Stability of Nilotinib-d3: Detailed stability studies specifically for Nilotinib-d3 are not extensively available in the public domain. The information presented below is based on forced degradation studies conducted on the non-deuterated parent compound, Nilotinib. It is reasonably expected that the deuterated form will exhibit similar degradation behavior under these stress conditions, as the C-D bonds are generally more stable than C-H bonds, but the overall degradation pathways are unlikely to be significantly altered.

Forced Degradation Studies of Nilotinib

Forced degradation studies are essential for identifying potential degradation products and understanding the intrinsic stability of a drug substance. Nilotinib has been shown to be susceptible to degradation under acidic, basic, and oxidative conditions, while it remains relatively stable under thermal and photolytic stress.[6][7]

Table 3: Summary of Nilotinib Forced Degradation Studies

Stress Condition	Observations	Degradation Products Identified	Reference(s)
Acidic Hydrolysis	Significant degradation observed.	DP-1: 4-methyl-3-(4-(pyridin-3-yl)pyrimidin-2-ylamino)benzoic acid	[6][7][8]
Basic Hydrolysis	Significant degradation observed.	DP-1 and DP-2: 3-(4-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)aniline	[6][7][8]
Oxidative Degradation	Degradation observed.	DP-3: N-oxide derivative	[6][7][8]
Thermal Degradation	Stable.	No significant degradation observed.	[6][7]
Photolytic Degradation	Stable.	No significant degradation observed.	[6][7]

Experimental Protocols

The following are representative experimental protocols for conducting forced degradation studies on Nilotinib, which can be adapted for Nilotinib-d3.

Preparation of Stock Solution

A stock solution of Nilotinib (or Nilotinib-d3) is typically prepared in a suitable organic solvent, such as methanol or acetonitrile, at a concentration of 1 mg/mL.[9]

Stress Conditions

• Acidic Hydrolysis: The stock solution is treated with 1N HCl and heated at 60-80°C for several hours.[6][9]

• Basic Hydrolysis: The stock solution is treated with 1N NaOH and heated at 60-80°C for several hours.[6][9]

• Oxidative Degradation: The stock solution is treated with 3-30% hydrogen peroxide (H₂O₂) at room temperature for up to 24 hours.[6]

• Thermal Degradation: The solid drug substance or a solution is exposed to dry heat at a temperature such as 80°C for a specified period.[10]

• Photolytic Degradation: The solid drug substance or a solution is exposed to UV light (e.g., 254 nm) and/or visible light in a photostability chamber.[11]

Analytical Method for Stability Indicating Assay

A stability-indicating analytical method, typically reverse-phase high-performance liquid chromatography (RP-HPLC) or ultra-performance liquid chromatography (UPLC), is used to separate the parent drug from its degradation products.

Table 4: Example of a UPLC Method for Nilotinib Stability Testing

Parameter	Condition	Reference(s)
Column	Shim-pack XR-ODS II (75 x 3.0 mm, 1.8 µm)	[11][12]
Mobile Phase	Gradient elution with a combination of an aqueous buffer (e.g., potassium dihydrogen phosphate) and an organic solvent (e.g., acetonitrile).	[9]
Flow Rate	0.6 mL/min	[11][12]
Detection Wavelength	260 nm	[11][12]
Injection Volume	20 µL	[9]

Visualizations

The following diagrams illustrate the workflow of a forced degradation study and the degradation pathways of Nilotinib.

Caption: Workflow of a forced degradation study.

Caption: Degradation pathways of Nilotinib.

References

• 1. Nilotinib-d3 | C28H22F3N7O | CID 49849405 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. Nilotinib-d3 | CAS 1215678-43-5 | LGC Standards [lgcstandards.com]
• 4. Nilotinib Hydrochloride Monohydrate: Chemical Property and Mechanism of action_Chemicalbook [chemicalbook.com]
• 5. Nilotinib | Cell Signaling Technology [cellsignal.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. FORCED DEGRADATION STUDIES OF NILOTINIB HYDROCHLORIDE: ISOLATION, IDENTIFICATION & CHARACTERIZATION OF IMPURITIES | International Journal of Pharmaceutical Sciences and Drug Research [ijpsdronline.com]
• 9. akjournals.com [akjournals.com]
• 10. Thermal stability study of crystalline and novel spray-dried amorphous nilotinib hydrochloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A validated stability-indicative UPLC method for nilotinib hydrochloride for the determination of process-related and degradation impurities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]

An In-depth Technical Guide to the Synthesis and Isotopic Labeling of Nilotinib

This technical guide provides a comprehensive overview of the synthesis of Nilotinib, a potent Bcr-Abl tyrosine kinase inhibitor, with a focus on its isotopic labeling to produce Nilotinib-d3. This document is intended for researchers, scientists, and drug development professionals, offering detailed experimental protocols, quantitative data, and visual representations of synthetic and signaling pathways.

Introduction to Nilotinib

Nilotinib, marketed under the trade name Tasigna®, is a second-generation tyrosine kinase inhibitor used in the treatment of Philadelphia chromosome-positive chronic myeloid leukemia (CML).[1] It functions by targeting the Bcr-Abl kinase, the constitutively active enzyme responsible for the proliferation of leukemic cells.[2][3] Nilotinib binds to the ATP-binding site of the Bcr-Abl protein with high affinity, thereby inhibiting its downstream signaling and inducing apoptosis in cancer cells.[3] Isotopic labeling of Nilotinib, specifically with deuterium (producing Nilotinib-d3), is a valuable tool in pharmacokinetic studies, enabling researchers to trace the drug's metabolism and distribution in vivo.

Synthesis of Nilotinib

Several synthetic routes for Nilotinib have been developed, including the original process by Novartis and more recent, optimized methods. A common and efficient approach involves a multi-step synthesis culminating in the condensation of a key guanidino-benzamide intermediate with a pyridinyl-pyrimidinyl derivative.

Experimental Protocol for Nilotinib Synthesis

The following protocol is a representative synthesis of Nilotinib, adapted from published literature.[1][4][5]

Step 1: Synthesis of 4-methyl-N-[3-(4-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)phenyl]-3-nitro-benzamide hydrochloride (3)

• 4-methyl-3-nitrobenzoic acid (2) is first converted to its acid chloride (2A) via chlorination.

• The resulting 4-methyl-3-nitrobenzoyl chloride (2A) is then condensed with 5-(4-methyl-1H-imidazol-1-yl)-3-(trifluoromethyl)-benzeneamine (11) to yield the nitro-benzamide hydrochloride salt (3).

Step 2: Synthesis of 4-methyl-N-[3-(4-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)phenyl]-3-amino-benzamide (4)

• The nitro group of compound (3) is reduced to an amine. A common method involves using stannous chloride in methanol.

• To a chilled solution (10-15 °C) of stannous chloride (1.18 mol) in methanol (400 mL), 4-methyl-N-[3-(4-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)phenyl]-3-nitro-benzamide hydrochloride (3) (0.29 mol) is added over 30 minutes.

• The reaction mixture is maintained at 10-15 °C for 1 hour, then heated to reflux. After refluxing, the mixture is cooled to room temperature, and purified water is added. The product (4) is isolated by filtration.

Step 3: Synthesis of 4-methyl-N-[3-(4-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)phenyl]-3-guanidino-benzamide (5)

• The amino-benzamide (4) (0.213 mol) is suspended in n-butanol (480 mL), and concentrated hydrochloric acid is added.

• A solution of cyanamide (0.427 mol) in water is added, and the reaction mixture is heated to 90-95 °C for 20 hours, maintaining a pH of 2-3 with the addition of concentrated hydrochloric acid.

• The reaction mass is cooled, and the product is filtered. The wet solid is then treated with an aqueous sodium hydroxide solution to yield the guanidino-benzamide (5).

Step 4: Synthesis of Nilotinib (1)

• A mixture of 4-methyl-N-[3-(4-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)phenyl]-3-guanidino-benzamide (5) (0.156 mol) and 3-dimethylamino-1-(3-pyridyl)-2-propen-1-one (8) (0.171 mol) in n-butanol (650 mL) is heated at 110-115 °C for 9 hours.

• Upon cooling to room temperature, the solid product is filtered.

• The crude product is purified by leaching with hot water and hot methanol, followed by drying under vacuum to yield Nilotinib (1).

Quantitative Data for Nilotinib Synthesis

Step	Product	Yield	Purity (by HPLC)
2	4-methyl-N-[3-(4-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)phenyl]-3-amino-benzamide	70%	99.0%
3	4-methyl-N-[3-(4-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)phenyl]-3-guanidino-benzamide	Quantitative	99.0%
4	Nilotinib	Quantitative	99.2%

Isotopic Labeling: Synthesis of Nilotinib-d3

While Nilotinib-d3 is commercially available, detailed experimental protocols for its synthesis are not readily found in the public domain, likely due to proprietary considerations. However, a plausible synthetic strategy involves the introduction of deuterium at a specific position, most commonly on the methyl group of the benzamide ring, to minimize effects on the drug's biological activity.

Proposed Experimental Protocol for Nilotinib-d3 Synthesis

A potential method for the synthesis of Nilotinib-d3 involves utilizing a deuterated starting material. The synthesis would follow a similar pathway as for unlabeled Nilotinib, with the key difference being the use of 4-(methyl-d3)-3-nitrobenzoic acid as the initial precursor.

Step 1: Synthesis of 4-(methyl-d3)-3-nitrobenzoic acid

• This starting material can be synthesized through various established methods for deuteromethylation.

Subsequent Steps:

• The synthesis would then proceed as outlined in section 2.1, using 4-(methyl-d3)-3-nitrobenzoic acid in place of its non-deuterated counterpart. This would carry the trideuteromethyl group through the synthetic sequence to the final Nilotinib-d3 product.

Quantitative Data for Nilotinib-d3 Synthesis

Specific quantitative data for the synthesis of Nilotinib-d3, such as reaction yields and isotopic purity, are not available in the reviewed literature. For any synthesis, this data would need to be determined empirically through methods such as mass spectrometry and NMR spectroscopy to confirm the level of deuterium incorporation.

Visualizing Synthetic and Signaling Pathways

Nilotinib Synthesis Workflow

Caption: General Synthesis Workflow for Nilotinib.

Bcr-Abl Signaling Pathway and Inhibition by Nilotinib

Caption: Bcr-Abl Signaling and Nilotinib Inhibition.

Mechanism of Action of Nilotinib

Nilotinib exerts its therapeutic effect by potently and selectively inhibiting the tyrosine kinase activity of the Bcr-Abl oncoprotein.[2][3] This protein is a hallmark of CML and is responsible for driving the uncontrolled proliferation of white blood cells.

The Bcr-Abl protein has a constitutively active tyrosine kinase domain that phosphorylates numerous downstream substrates, leading to the activation of several signaling pathways critical for cell proliferation and survival. These include:

• The RAS/RAF/MAPK Pathway: Activation of this pathway promotes cell division and proliferation.[4]

• The PI3K/AKT/mTOR Pathway: This pathway is crucial for promoting cell survival and growth by inhibiting apoptosis.[4]

• The JAK/STAT Pathway: The JAK/STAT pathway is involved in the transcription of genes that regulate cell survival and proliferation.[2][6]

By binding to the ATP-binding site of the Bcr-Abl kinase domain, Nilotinib blocks the phosphorylation of these downstream targets, effectively shutting down these pro-cancerous signaling cascades.[3] This leads to the inhibition of proliferation and the induction of apoptosis in Bcr-Abl-positive cells.[3] Nilotinib has demonstrated greater potency than its predecessor, imatinib, and is also effective against many imatinib-resistant Bcr-Abl mutations.[2]

References

• 1. asianpubs.org [asianpubs.org]
• 2. JAK2/STAT5 inhibition by nilotinib with ruxolitinib contributes to the elimination of CML CD34+ cells in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. aacrjournals.org [aacrjournals.org]
• 5. US20150183762A1 - Process for the preparation of nilotinib - Google Patents [patents.google.com]
• 6. Nilotinib interferes with cell cycle, ABC transporters and JAK-STAT signaling pathway in CD34+/lin- cells of patients with chronic phase chronic myeloid leukemia after 12 months of treatment - PMC [pmc.ncbi.nlm.nih.gov]

The Role of Nilotinib-d3 in Bioanalytical Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nilotinib is a potent tyrosine kinase inhibitor used in the treatment of chronic myeloid leukemia (CML).[1][2] Accurate quantification of Nilotinib in biological matrices is crucial for pharmacokinetic studies, therapeutic drug monitoring, and clinical trials.[3] This technical guide provides an in-depth overview of the application of Nilotinib-d3, a stable isotope-labeled internal standard, in the bioanalytical quantification of Nilotinib using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Stable isotope-labeled internal standards are the gold standard in quantitative mass spectrometry. They exhibit nearly identical physicochemical properties to the analyte of interest, including extraction recovery, ionization efficiency, and chromatographic retention time. However, they are distinguishable by their mass-to-charge ratio (m/z). The use of Nilotinib-d3 ensures high accuracy and precision by correcting for variability during sample preparation and analysis.

Core Application: Internal Standard in Quantitative Bioanalysis

Nilotinib-d3 serves as an indispensable tool for the precise quantification of Nilotinib in various biological samples, primarily plasma and serum.[4][5] Its primary function is to act as an internal standard (IS) in LC-MS/MS assays. The analyte (Nilotinib) and the internal standard (Nilotinib-d3) are extracted together from the biological matrix and co-elute during chromatographic separation. By measuring the ratio of the analyte's mass spectrometry signal to that of the known concentration of the internal standard, accurate quantification can be achieved, compensating for potential matrix effects and variations in instrument response.

Experimental Protocols

Sample Preparation: Protein Precipitation

A common and straightforward method for extracting Nilotinib and Nilotinib-d3 from plasma or serum is protein precipitation.[5] This technique effectively removes a large portion of proteins that can interfere with the analysis.

Detailed Methodology:

• To 200 µL of a plasma or serum sample, add 10 µL of a 500 ng/mL solution of Nilotinib-d3 in an acetonitrile:water (50:50, v/v) mixture.[5]

• Add 1 mL of acetonitrile to precipitate the proteins.[5]

• Vortex the mixture for 1 minute to ensure thorough mixing and precipitation.[5]

• Centrifuge the sample at 16,000 × g for 6 minutes at room temperature.[5]

• Transfer the resulting supernatant to a clean tube.

• Evaporate the supernatant to dryness under a stream of nitrogen at 37 °C.[5]

• Reconstitute the dried residue in 100 µL of a methanol:water (50:50, v/v) solution.[5]

• Inject a small volume (e.g., 5 µL) of the reconstituted sample into the LC-MS/MS system.[5]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

The reconstituted sample is then subjected to LC-MS/MS analysis for separation and detection of Nilotinib and Nilotinib-d3.

Chromatographic Conditions:

• Column: A reverse-phase column, such as a Hydro-Synergi column, is typically used for separation.[5]

• Mobile Phase: A gradient of 0.1% formic acid in water and 0.1% formic acid in methanol is commonly employed.[5]

• Flow Rate: A typical flow rate is 0.2 mL/min.[5]

• Run Time: The chromatographic run time is generally short, often within minutes.[4]

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray ionization (ESI) in the positive ion mode is used.[5]

• Detection Mode: Multiple Reaction Monitoring (MRM) is utilized for its high selectivity and sensitivity.[6] The transitions monitored are specific for Nilotinib and Nilotinib-d3.

Quantitative Data Summary

The following tables summarize key quantitative parameters for the analysis of Nilotinib using Nilotinib-d3 as an internal standard.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Reference
Nilotinib	530.4	289.5	[5][6]
Nilotinib-d3	534.4	Not explicitly stated	[5]

Parameter	Value	Reference
Linearity Range	2.4 - 4700.0 ng/mL	[6]
Lower Limit of Quantification (LLOQ)	5 ng/mL	[5]
Retention Time	~5.4 minutes	[5]

Visualizing the Workflow and Signaling Context

The following diagrams illustrate the experimental workflow for using Nilotinib-d3 and the signaling pathway targeted by Nilotinib.

Experimental workflow for Nilotinib quantification.

Nilotinib's mechanism of action on the BCR-ABL pathway.

Conclusion

Nilotinib-d3 is a critical reagent in the field of pharmaceutical analysis and clinical pharmacology. Its use as an internal standard in LC-MS/MS assays provides the necessary accuracy and precision for the reliable quantification of Nilotinib in biological matrices. The methodologies outlined in this guide, from sample preparation to instrumental analysis, represent a robust framework for researchers and drug development professionals engaged in the study of Nilotinib. The high sensitivity and specificity of these methods are essential for advancing our understanding of the pharmacokinetics and therapeutic efficacy of this important anti-cancer agent.

References

• 1. our.repo.nii.ac.jp [our.repo.nii.ac.jp]
• 2. jchr.org [jchr.org]
• 3. Pharmacokinetics and pharmacodynamics of nilotinib in gastrointestinal stromal tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development and clinical application of a liquid chromatography-tandem mass spectrometry-based assay to quantify eight tyrosine kinase inhibitors in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A High-Performance Liquid Chromatography-Mass Spectrometry Assay for Quantitation of the Tyrosine Kinase Inhibitor Nilotinib in Human Plasma and Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Physical and chemical characteristics of Nilotinib-d3

An In-depth Technical Guide to the Physical and Chemical Characteristics of Nilotinib-d3

Introduction

Nilotinib-d3 is the deuterium-labeled version of Nilotinib, a potent and selective second-generation tyrosine kinase inhibitor.[1][2] Structurally related to imatinib, Nilotinib was specifically designed to target the ATP-binding site of the BCR-ABL kinase with higher affinity, overcoming resistance to previous treatments for Chronic Myeloid Leukemia (CML).[3][4][5] The incorporation of three deuterium atoms (d3) creates a stable, heavy-isotope-labeled analog primarily used as an internal standard in quantitative bioanalytical assays, such as mass spectrometry, for pharmacokinetic and metabolic studies.[1][2] Deuteration can potentially alter pharmacokinetic profiles, but the fundamental mechanism of action remains the same as the parent compound.[1] This guide provides a detailed overview of the core physical and chemical properties, analytical methodologies, and the biological mechanism of action for Nilotinib-d3.

Physical and Chemical Properties

The core physical and chemical characteristics of Nilotinib-d3 are summarized below. These properties are crucial for its handling, formulation, and application in research settings.

Property	Value	Reference(s)
IUPAC Name	4-methyl-3-[(4-pyridin-3-ylpyrimidin-2-yl)amino]-N-[3-[4-(trideuteriomethyl)imidazol-1-yl]-5-(trifluoromethyl)phenyl]benzamide	[6][7]
Synonyms	AMN 107-d3, Tasigna-d3, 4-Methyl-N-[3-(4-(methyl-d3)-1H-imidazol-1-yl)-5-(trifluoromethyl)phenyl]-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]benzamide	[1][6][8]
CAS Number	1215678-43-5	[1][6][7]
Molecular Formula	C₂₈H₁₉D₃F₃N₇O	[1]
Molecular Weight	532.53 g/mol	[6][7]
Exact Mass	532.20300 Da	[1]
Appearance	White to off-white powder (Inferred from Nilotinib HCl monohydrate)	[9][10]
Purity	>95% (HPLC)	[7]
Solubility	Soluble in DMSO (50 mg/ml for Nilotinib); Poorly soluble in ethanol and water. Aqueous solubility is pH-dependent for the non-deuterated form.[10][11][12]	[10][11][12]
Storage Conditions	-20°C, desiccated, protected from light.	[7][11]
LogP	6.81280	[1]

Experimental Protocols

Synthesis of Nilotinib-d3

The synthesis of Nilotinib and its analogs typically involves a multi-step process.[13][14] The final step generally involves an amide coupling reaction. For Nilotinib-d3, a deuterated starting material is used.

Exemplary Final Coupling Step:

• Acid Chloride Formation: The carboxylic acid precursor, 4-methyl-3-{[4-(pyridin-3-yl) pyrimidin-2-yl]amino}benzoic acid, is converted to its acid chloride. This can be achieved by reacting the acid with thionyl chloride (SOCl₂) in a suitable solvent like N-Methyl-pyrrolidone (NMP) at an elevated temperature (e.g., 60°C).

• Amine Precursor: The key aniline fragment, 3-(4-(methyl-d3)-1H-imidazol-1-yl)-5-(trifluoromethyl)aniline, which contains the deuterium label, is prepared separately.

• Coupling Reaction: The aniline precursor is coupled with the prepared acid chloride. Alternatively, coupling agents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) can be used in the presence of a non-nucleophilic base such as DIPEA (N,N-Diisopropylethylamine) in a solvent like acetonitrile (CH₃CN).[14]

• Purification: The final product, Nilotinib-d3, is purified from the reaction mixture. This is commonly achieved using flash chromatography on a silica gel column.[14]

• Characterization: The structure and purity of the synthesized compound are confirmed using techniques such as ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry.[14]

Quantification by Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC is a standard method for determining the purity and concentration of Nilotinib and its labeled analogs in bulk materials and pharmaceutical formulations.[15][16][17]

General Protocol:

• Instrumentation: An HPLC system equipped with a UV detector, a C18 analytical column (e.g., 250mm x 4.6mm, 5µm particle size), and an autosampler.[17][18]

• Mobile Phase: A mixture of an aqueous buffer and an organic solvent is typically used. For example, a gradient or isocratic elution with a mobile phase consisting of a buffer like 0.1% trifluoroacetic acid in water and an organic modifier like acetonitrile.[17] A common ratio is 65:35 (v/v) buffer to acetonitrile.[17]

• Flow Rate: A typical flow rate is 1.0 mL/min.[16][17]

• Column Temperature: Maintained at a constant temperature, for instance, 40°C.[17]

• Detection: UV detection is performed at a wavelength where the analyte shows significant absorbance, such as 260 nm.[17]

• Sample Preparation:

  • A stock solution of Nilotinib-d3 is prepared by accurately weighing the compound and dissolving it in a suitable solvent (e.g., mobile phase or a compatible organic solvent like methanol).[18]

  • Working standard solutions are prepared by diluting the stock solution to a range of concentrations (e.g., 5 to 50 µg/mL) to generate a calibration curve.[17]

  • Test samples are prepared by dissolving the bulk material or formulation in the mobile phase, sonicating to ensure complete dissolution, and filtering through a 0.45 µm membrane filter before injection.[15][18]

• Analysis: A fixed volume (e.g., 20 µL) of the standard and sample solutions is injected into the HPLC system.[17] The retention time and peak area are recorded. The concentration of Nilotinib-d3 in the sample is determined by comparing its peak area to the calibration curve generated from the standards.[15]

Mechanism of Action and Signaling Pathway

Nilotinib exerts its antineoplastic effects by inhibiting the tyrosine kinase activity of the BCR-ABL oncoprotein, which is the hallmark of Philadelphia chromosome-positive Chronic Myeloid Leukemia (CML).[3][4] It binds with high affinity to the ATP-binding site of the ABL kinase domain, stabilizing the enzyme in its inactive conformation.[5] This action blocks the downstream signaling pathways that are constitutively activated by BCR-ABL, leading to the inhibition of cell proliferation and the induction of apoptosis in cancer cells.[4] Nilotinib is also an inhibitor of other tyrosine kinases, including c-Kit and Platelet-Derived Growth Factor Receptor (PDGFR).[3]

The diagram below illustrates the BCR-ABL signaling pathway and the inhibitory action of Nilotinib.

Caption: Nilotinib-d3 inhibits the BCR-ABL kinase, blocking downstream pathways.

References

• 1. Nilotinib-d3 | CAS#:1215678-43-5 | Chemsrc [chemsrc.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. go.drugbank.com [go.drugbank.com]
• 4. What is the mechanism of Nilotinib Hydrochloride? [synapse.patsnap.com]
• 5. Nilotinib: a Novel, Selective Tyrosine Kinase Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Nilotinib-d3 | C28H22F3N7O | CID 49849405 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Nilotinib-d3 | CAS 1215678-43-5 | LGC Standards [lgcstandards.com]
• 8. pharmaffiliates.com [pharmaffiliates.com]
• 9. clearsynth.com [clearsynth.com]
• 10. Nilotinib Hydrochloride Monohydrate: Chemical Property and Mechanism of action_Chemicalbook [chemicalbook.com]
• 11. Nilotinib | Cell Signaling Technology [cellsignal.com]
• 12. accessdata.fda.gov [accessdata.fda.gov]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. jpionline.org [jpionline.org]
• 16. RP-HPLC method for nilotinib in bulk and tablet dosage forms. [wisdomlib.org]
• 17. jchr.org [jchr.org]
• 18. ijnrd.org [ijnrd.org]

A Technical Guide to the Certificate of Analysis and Purity Assessment of Nilotinib-d3

This technical guide provides a comprehensive overview of the certificate of analysis (CoA) and purity assessment methodologies for Nilotinib-d3, an isotopically labeled analog of Nilotinib. Designed for researchers, scientists, and drug development professionals, this document details the critical quality attributes of Nilotinib-d3, outlines experimental protocols for its analysis, and illustrates its mechanism of action through relevant signaling pathways.

Understanding Nilotinib-d3

Nilotinib-d3 is a deuterated form of Nilotinib, a potent and selective inhibitor of the Bcr-Abl tyrosine kinase.[1][2][3] It is primarily used in the treatment of chronic myeloid leukemia (CML).[2] The incorporation of deuterium atoms creates a stable, heavier isotope of the molecule, making Nilotinib-d3 an ideal internal standard for quantitative bioanalytical studies using mass spectrometry.[4][5] Its chemical formula is C₂₈H₁₉D₃F₃N₇O, and it has a molecular weight of approximately 532.53 g/mol .[5]

Certificate of Analysis (CoA)

A Certificate of Analysis for Nilotinib-d3 provides a summary of its identity, purity, and quality, ensuring it meets predefined specifications. While specific values may vary by lot and manufacturer, a typical CoA includes the following tests and acceptance criteria.

Table 1: Representative Certificate of Analysis for Nilotinib-d3

Test	Specification	Description
Appearance	Off-white to yellowish solid	Visual inspection of the physical form and color of the material.[6]
Identity	Conforms to structure	Confirmed by methods like ¹H-NMR and Mass Spectrometry to verify the chemical structure and deuterium incorporation.
Purity (by HPLC)	>95% - ≥99.0%	The percentage of the active compound relative to impurities, as determined by High-Performance Liquid Chromatography.[6][7]
Related Impurities
Total Impurities	≤1.0%	The sum of all detected impurities.[6]
Individual Impurity	≤0.5%	The concentration of any single detected impurity.[6]
Solubility	Soluble in DMSO and Methanol	The ability of the compound to dissolve in specified solvents.[3]
Loss on Drying	≤0.5%	The amount of volatile matter (e.g., water, residual solvents) removed upon drying.[6]
Storage Temperature	-20°C	The recommended temperature to maintain the stability and integrity of the compound.[7]

Purity Assessment: Experimental Protocols

The purity of Nilotinib-d3 is predominantly assessed using chromatographic techniques, primarily High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

High-Performance Liquid Chromatography (HPLC)

HPLC with UV detection is a robust method for determining the purity of Nilotinib-d3 and quantifying any related impurities.[8][9][10]

Experimental Protocol:

• Standard and Sample Preparation:

  • Prepare a stock solution of Nilotinib-d3 reference standard (e.g., 1 mg/mL) in a suitable diluent such as acetonitrile or a mixture of methanol and water.[9][11]

  • Prepare working standard solutions by serially diluting the stock solution to create a calibration curve (e.g., 5 to 50 µg/mL).[8]

  • Prepare the test sample by accurately weighing and dissolving the Nilotinib-d3 material in the diluent to a known concentration within the calibration range.

• Chromatographic Conditions:

  • Column: A reverse-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.[8][9]

  • Mobile Phase: An isocratic or gradient mixture of an aqueous buffer (e.g., 0.1% trifluoroacetic acid or phosphate buffer pH 5) and an organic solvent (e.g., acetonitrile, methanol) is employed.[8][9] A typical ratio is 65:35 (v/v) buffer to acetonitrile.[8]

  • Flow Rate: A standard flow rate is 1.0 mL/min.[8][9]

  • Column Temperature: Maintained at approximately 40°C to ensure reproducibility.[8]

  • Injection Volume: Typically 20 µL.[8]

  • Detection: UV detection at a wavelength of approximately 260 nm, where Nilotinib shows significant absorbance.[8][9]

• Data Analysis:

  • The retention time of the major peak in the sample chromatogram should match that of the reference standard.

  • Purity is calculated by the area percentage method, where the area of the Nilotinib-d3 peak is divided by the total area of all peaks in the chromatogram.

Figure 1: General workflow for HPLC-based purity assessment of Nilotinib-d3.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a highly sensitive and specific method used for the quantification of Nilotinib in biological matrices, where Nilotinib-d3 serves as the internal standard.[4][12][13]

Experimental Protocol:

• Sample Preparation (from Plasma):

  • To a plasma sample (e.g., 0.2 mL), add the Nilotinib-d3 internal standard solution.

  • Perform protein precipitation by adding a solvent like acetonitrile.[12]

  • Vortex and centrifuge the sample to pellet the precipitated proteins.

  • Transfer the supernatant for analysis.

• LC-MS/MS Conditions:

  • Chromatography: Utilizes a rapid separation on a reverse-phase column with a gradient elution of mobile phases, such as 0.1% formic acid in water and 0.1% formic acid in methanol/acetonitrile.[12][13]

  • Mass Spectrometry: Performed on a triple quadrupole mass spectrometer with electrospray ionization (ESI) in the positive ion mode.[12]

  • Multiple Reaction Monitoring (MRM): Specific precursor-to-product ion transitions are monitored for both Nilotinib and Nilotinib-d3 to ensure selectivity and accuracy.

    • Nilotinib: m/z 530.4 → 289.5[12][13]

    • Nilotinib-d3 (as IS): m/z 534.4 (or similar, depending on labeling) → product ion[12]

• Data Analysis:

  • A calibration curve is constructed by plotting the ratio of the peak area of the analyte (Nilotinib) to the peak area of the internal standard (Nilotinib-d3) against the concentration of the analyte.

  • The concentration of Nilotinib in the unknown samples is then determined from this curve.

Figure 2: Workflow for bioanalytical quantification using Nilotinib-d3 as an internal standard.

Mechanism of Action and Signaling Pathway

Nilotinib exerts its therapeutic effect by inhibiting the tyrosine kinase activity of the Bcr-Abl oncoprotein, the hallmark of CML.[1][2] It binds with high affinity to the ATP-binding site of the Bcr-Abl protein, preventing the phosphorylation of downstream substrates necessary for cell proliferation and survival.[2][14] This action blocks signal transduction pathways, ultimately leading to the inhibition of proliferation and the induction of apoptosis in Bcr-Abl-dependent cells.[2][14] In addition to Bcr-Abl, Nilotinib also inhibits other tyrosine kinases, including c-Kit, and Platelet-Derived Growth Factor Receptor (PDGFR).[1]

Figure 3: Nilotinib's inhibition of the BCR-ABL signaling pathway.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. What is the mechanism of Nilotinib Hydrochloride? [synapse.patsnap.com]
• 3. abmole.com [abmole.com]
• 4. Development and clinical application of a liquid chromatography-tandem mass spectrometry-based assay to quantify eight tyrosine kinase inhibitors in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scbt.com [scbt.com]
• 6. eurotradesl.com [eurotradesl.com]
• 7. Nilotinib-d3 | CAS 1215678-43-5 | LGC Standards [lgcstandards.com]
• 8. jchr.org [jchr.org]
• 9. jpionline.org [jpionline.org]
• 10. RP-HPLC method for nilotinib in bulk and tablet dosage forms. [wisdomlib.org]
• 11. High‐performance Liquid Chromatographic Ultraviolet Detection of Nilotinib in Human Plasma from Patients with Chronic Myelogenous Leukemia, and Comparison with Liquid Chromatography‒Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A High-Performance Liquid Chromatography-Mass Spectrometry Assay for Quantitation of the Tyrosine Kinase Inhibitor Nilotinib in Human Plasma and Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A validated UPLC–MS/MS method for simultaneous determination of imatinib, dasatinib and nilotinib in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Nilotinib: a Novel, Selective Tyrosine Kinase Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]

The Solubility Profile of Nilotinib-d3 in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of Nilotinib-d3 in various organic solvents. Understanding the solubility of this deuterated isotopologue of Nilotinib is critical for a range of research and development activities, including in vitro assay development, formulation studies, and analytical method validation. While specific quantitative solubility data for Nilotinib-d3 is not extensively available in the public domain, the physicochemical properties of deuterated compounds are generally very similar to their non-deuterated counterparts. Therefore, this guide will leverage the available solubility data for Nilotinib as a close surrogate.

Core Principles of Solubility

The solubility of a compound is a fundamental physicochemical property that dictates its ability to dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution. In the context of drug development, solubility in various media is a critical determinant of bioavailability and therapeutic efficacy. For a compound like Nilotinib, a tyrosine kinase inhibitor, its solubility characteristics influence everything from its formulation into a viable drug product to its performance in preclinical and clinical studies.

Quantitative Solubility Data

The following table summarizes the known solubility of Nilotinib in common organic solvents. This data has been compiled from various technical data sheets and research articles. It is important to note the variability in reported values, which can be attributed to differences in experimental conditions such as temperature, pH, and the specific form of the compound used (e.g., free base vs. salt).

Solvent	Solubility	Notes
Dimethyl Sulfoxide (DMSO)	~2 mg/mL[1], 50 mg/mL[2][3]	The significant variance may be due to different experimental conditions or the form of Nilotinib tested.
Dimethylformamide (DMF)	~2 mg/mL[1], ~3 mg/mL[3]
Ethanol	Sparingly soluble[4], Very poorly soluble[2][3]
Methanol	Sparingly soluble[4]
Acetonitrile	Very slightly soluble[4]
n-Octanol	Very slightly soluble[4]
Chloroform	~3 mg/mL[3]
Water	Very poorly soluble[2][3]	Maximum solubility is estimated to be around 10-20 µM.[2]

Experimental Protocol: Determination of Equilibrium Solubility (Shake-Flask Method)

The "gold standard" for determining the equilibrium solubility of a compound is the shake-flask method.[5][6] This method involves saturating a solvent with the solute and then measuring the concentration of the dissolved solute.

Materials and Equipment:

• Nilotinib-d3 (or Nilotinib) solid powder

• Selected organic solvents (e.g., DMSO, ethanol, methanol)

• Scintillation vials or other suitable sealed containers

• Orbital shaker or rotator with temperature control

• Centrifuge

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Volumetric flasks and pipettes

Procedure:

• Preparation of Solvent: Ensure all solvents are of high purity and degassed if necessary.

• Addition of Excess Solute: Add an excess amount of Nilotinib-d3 to a series of vials, each containing a known volume of the respective organic solvent. The excess solid should be visually apparent.

• Equilibration: Seal the vials and place them in an orbital shaker set to a constant temperature (e.g., 25°C or 37°C). Agitate the samples for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the vials to stand undisturbed to let the excess solid settle. Alternatively, centrifuge the vials at a high speed to pellet the undissolved solid.

• Sample Withdrawal and Dilution: Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are transferred. Dilute the aliquot with a suitable solvent to a concentration within the linear range of the analytical method.

• Quantification: Analyze the diluted samples using a validated HPLC method to determine the concentration of Nilotinib-d3.

• Calculation: Calculate the solubility of Nilotinib-d3 in each solvent based on the measured concentration and the dilution factor.

Experimental Workflow Diagram

Caption: Workflow for determining solubility using the shake-flask method.

Nilotinib's Mechanism of Action: Bcr-Abl Signaling Pathway

Nilotinib is a potent inhibitor of the Bcr-Abl tyrosine kinase, the hallmark of chronic myeloid leukemia (CML).[7][8][9] The Bcr-Abl fusion protein is a constitutively active kinase that drives uncontrolled cell proliferation and survival through the activation of downstream signaling pathways, including the STAT5 pathway. Nilotinib binds to the ATP-binding site of the Bcr-Abl kinase, thereby blocking its activity and inhibiting downstream signaling.[7][9]

Caption: Inhibition of the Bcr-Abl signaling pathway by Nilotinib.

Conclusion

This technical guide provides a foundational understanding of the solubility of Nilotinib-d3 in organic solvents, based on the available data for Nilotinib. The provided experimental protocol for the shake-flask method offers a robust approach for researchers to determine the solubility of Nilotinib-d3 in their specific solvent systems. Furthermore, the visualization of the Bcr-Abl signaling pathway clarifies the mechanism of action of Nilotinib, providing essential context for its application in research and drug development. Accurate and consistent solubility data is paramount for the successful progression of any research involving Nilotinib-d3.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Nilotinib | Cell Signaling Technology [cellsignal.com]
• 3. Nilotinib | CAS 641571-10-0 | BCR-ABL kinase inhibitor [stressmarq.com]
• 4. accessdata.fda.gov [accessdata.fda.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. go.drugbank.com [go.drugbank.com]
• 8. Nilotinib | C28H22F3N7O | CID 644241 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. What is the mechanism of Nilotinib Hydrochloride? [synapse.patsnap.com]

Nilotinib-d3 CAS number and molecular formula

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Nilotinib-d3, a deuterated analog of the tyrosine kinase inhibitor Nilotinib. This document outlines its chemical properties, provides detailed experimental protocols for its use as an internal standard in bioanalytical methods, and illustrates the key signaling pathways affected by its parent compound, Nilotinib.

Core Data Presentation

Nilotinib-d3 is primarily utilized as an internal standard in pharmacokinetic and bioanalytical studies for the accurate quantification of Nilotinib in biological matrices. Its physical and chemical properties are summarized below.

Property	Value
CAS Number	1215678-43-5[1][2][3]
Molecular Formula	C₂₈H₁₉D₃F₃N₇O[1][2]
Molecular Weight	532.53 g/mol [1][3]
Synonyms	Tasigna-d3, AMN-107-d3, 4-Methyl-N-[3-(4-(methyl-d3)-1H-imidazol-1-yl)-5-(trifluoromethyl)phenyl]-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]benzamide[1][2]
Unlabeled CAS Number	641571-10-0[3][4]

Experimental Protocols

The following section details a representative experimental protocol for the quantification of Nilotinib in human plasma using Nilotinib-d3 as an internal standard, based on liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods.

Preparation of Stock and Working Solutions

• Nilotinib Stock Solution: Prepare a stock solution of Nilotinib at a concentration of 0.5 mg/mL in a mixture of acetonitrile and water (50:50, v/v). Store this solution at 4°C in the dark.

• Calibration Working Solutions: On the day of analysis, dilute the stock solution in a stepwise manner with acetonitrile:water (50:50, v/v) to create a series of calibration working solutions at concentrations such as 0.1, 0.01, and 0.001 mg/mL.

• Internal Standard (IS) Working Solution: Prepare a working solution of Nilotinib-d3 in a 50% (v/v) methanol solution. The concentration of the IS working solution should be appropriate for the expected analyte concentrations, for instance, 500 ng/mL.[5]

Sample Preparation

• Protein Precipitation: To 100 µL of the plasma sample (or diluted quality control and calibrator samples), add 400 µL of the internal standard working solution.

• Vortexing and Centrifugation: Vortex the mixture for 2 minutes to ensure thorough mixing and protein precipitation. Subsequently, centrifuge the samples at 12,000 x g for 5 minutes at room temperature.

• Supernatant Transfer and Dilution: Carefully transfer 100 µL of the resulting supernatant to a clean tube and mix it with 100 µL of 0.1% formic acid in water.

• Injection: Inject a 10 µL aliquot of this final mixture into the LC-MS system for analysis.[6]

LC-MS/MS Instrumentation and Conditions

• Liquid Chromatography (LC):

  • Column: A C18 column, such as a Waters® ACQUITY UPLC® I CLASS, C18 (50 mm × 2.1 mm, 1.7 µm), is suitable for separation.

  • Column Temperature: Maintain the column at a temperature of 50°C.

  • Mobile Phase: A gradient elution using a mobile phase consisting of 0.1% formic acid in water and 0.1% formic acid in methanol/water is commonly employed.

• Mass Spectrometry (MS):

  • Ionization: Electrospray ionization (ESI) in the positive ion mode is typically used.

  • Detection: Operate the mass spectrometer in single-ion monitoring (SIM) or multiple reaction monitoring (MRM) mode.

  • Monitored m/z Ratios: For SIM mode, the mass-to-charge ratios monitored would be approximately 530.4 for Nilotinib and 534.4 for the Nilotinib-d3 internal standard.[4]

Data Analysis

• Calibration Curve: Construct a calibration curve by plotting the ratio of the peak area of Nilotinib to the peak area of the internal standard against the nominal concentration of the Nilotinib calibration standards.

• Quantification: Determine the concentration of Nilotinib in the unknown samples by interpolating their peak area ratios from the calibration curve.

Signaling Pathways and Experimental Workflows

Nilotinib Signaling Pathway

Nilotinib is a potent inhibitor of the BCR-ABL tyrosine kinase, the hallmark of Philadelphia chromosome-positive chronic myeloid leukemia (CML).[7] Its mechanism of action involves binding to the ATP-binding site of the BCR-ABL protein, which in turn inhibits downstream signaling pathways crucial for cell proliferation and survival, such as the JAK-STAT, MAPK, and PI3K-AKT pathways.[1][2]

Caption: Mechanism of Nilotinib action on the BCR-ABL signaling pathway.

Bioanalytical Workflow for Nilotinib Quantification

The following diagram illustrates a typical workflow for the quantification of Nilotinib in plasma samples using Nilotinib-d3 as an internal standard.

Caption: Experimental workflow for Nilotinib quantification in plasma.

References

• 1. Nilotinib interferes with cell cycle, ABC transporters and JAK-STAT signaling pathway in CD34+/lin- cells of patients with chronic phase chronic myeloid leukemia after 12 months of treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. go.drugbank.com [go.drugbank.com]
• 4. A High-Performance Liquid Chromatography-Mass Spectrometry Assay for Quantitation of the Tyrosine Kinase Inhibitor Nilotinib in Human Plasma and Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 5. our.repo.nii.ac.jp [our.repo.nii.ac.jp]
• 6. Development and clinical application of a liquid chromatography-tandem mass spectrometry-based assay to quantify eight tyrosine kinase inhibitors in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. What is the mechanism of Nilotinib Hydrochloride? [synapse.patsnap.com]

Protocols & Analytical Methods

Application Note: High-Throughput Analysis of Nilotinib in Human Plasma Using Nilotinib-d3 as an Internal Standard by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note presents a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of Nilotinib in human plasma. To ensure accuracy and precision, a stable isotope-labeled internal standard, Nilotinib-d3, is employed. The protocol details a straightforward protein precipitation method for sample preparation, followed by rapid chromatographic separation and detection using tandem mass spectrometry. This method is suitable for therapeutic drug monitoring (TDM) and pharmacokinetic studies of Nilotinib.

Introduction

Nilotinib is a potent second-generation tyrosine kinase inhibitor (TKI) approved for the treatment of chronic myeloid leukemia (CML).[1][2] It functions by targeting the BCR-ABL kinase, which is characteristic of CML.[1][3][4][5] Therapeutic drug monitoring is crucial for optimizing treatment efficacy and minimizing toxicity. LC-MS/MS has become the preferred method for quantifying TKIs due to its high sensitivity and selectivity. The use of a stable isotope-labeled internal standard, such as Nilotinib-d3, is essential for correcting matrix effects and variations in instrument response, thereby ensuring the reliability of the results.

Signaling Pathway of Nilotinib

Nilotinib primarily inhibits the BCR-ABL tyrosine kinase, which is a constitutively active enzyme driving the proliferation of leukemia cells in CML.[1][3][4] By binding to the ATP-binding site of the BCR-ABL protein, Nilotinib blocks its downstream signaling pathways, including the JAK-STAT, MAPK (ERK), and PI3K-AKT pathways, which are crucial for cell proliferation and survival.[3][4][6]

Caption: Nilotinib's mechanism of action.

Experimental Protocol

This protocol is a synthesis of methodologies reported for the LC-MS/MS analysis of Nilotinib.

Materials and Reagents

• Nilotinib analytical standard

• Nilotinib-d3 internal standard

• HPLC-grade methanol

• HPLC-grade acetonitrile

• Formic acid

• Ammonium formate

• Ultrapure water

• Human plasma (with EDTA as anticoagulant)

Equipment

• High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC) system

• Tandem mass spectrometer with an electrospray ionization (ESI) source

• Analytical balance

• Microcentrifuge

• Vortex mixer

• Calibrated pipettes

Preparation of Solutions

• Stock Solutions (1 mg/mL):

  • Prepare stock solutions of Nilotinib and Nilotinib-d3 in methanol at a concentration of 1 mg/mL.

• Working Solutions:

  • Prepare a series of Nilotinib working solutions by serially diluting the stock solution with 50:50 (v/v) acetonitrile:water to create calibration standards.

  • Prepare a Nilotinib-d3 internal standard (IS) working solution by diluting the IS stock solution with methanol. The final concentration will depend on the instrument's sensitivity.

Sample Preparation

The following workflow outlines the protein precipitation method for sample preparation.

Caption: LC-MS/MS sample preparation workflow.

• To 100 µL of human plasma (calibrator, quality control, or patient sample) in a microcentrifuge tube, add the Nilotinib-d3 internal standard working solution.

• Add 400 µL of acetonitrile to precipitate the plasma proteins.

• Vortex the mixture for 2 minutes.

• Centrifuge at 12,000 x g for 5 minutes at room temperature.

• Transfer the supernatant to a clean tube or autosampler vial.

• Inject an appropriate volume (e.g., 10 µL) into the LC-MS/MS system.

LC-MS/MS Conditions

The following are typical starting conditions and may require optimization for your specific instrumentation.

Table 1: Chromatographic Conditions

Parameter	Value
Column	C18, 50 mm x 2.1 mm, 1.7 µm
Mobile Phase A	0.1% Formic acid and 5 mM Ammonium Formate in water
Mobile Phase B	Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	50 °C
Injection Volume	10 µL
Gradient	A linear gradient appropriate for the separation of Nilotinib and its internal standard.

Table 2: Mass Spectrometry Conditions

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	4.0 kV
Cone Voltage	60 V
Probe Temperature	400 °C
Detection Mode	Multiple Reaction Monitoring (MRM)
Nilotinib Transition	m/z 530.7 → 289.5
Nilotinib-d3 Transition	m/z 534.4 → (Product ion to be determined empirically, likely 289.5 or 292.5)

Note: The exact MRM transition for Nilotinib-d3 should be optimized by infusing the standard into the mass spectrometer.

Method Validation Data

The following tables summarize the performance characteristics of similar LC-MS/MS methods for Nilotinib quantification.

Table 3: Linearity and Lower Limit of Quantification (LLOQ)

Analyte	Linearity Range (ng/mL)	r²	LLOQ (ng/mL)	Reference
Nilotinib	50 - 5000	>0.99	50	[7]
Nilotinib	5 - 5000	Not specified	5	[8]
Nilotinib	2.4 - 4700	>0.99	2.4	[9][10]
Nilotinib	20 - 10000	Not specified	20	[11]

Table 4: Precision and Accuracy

Analyte	Concentration (ng/mL)	Intra-assay Precision (%CV)	Inter-assay Precision (%CV)	Accuracy (%)	Reference
Nilotinib	5 (LLOQ)	7.8	5.6	109.5	[8]
Nilotinib	30	6.8	3.5	101.3	[8]
Nilotinib	300	2.5	0	92.1	[8]
Nilotinib	3000	3.1	2.3	98.3	[8]

Conclusion

The described LC-MS/MS method using Nilotinib-d3 as an internal standard provides a reliable and sensitive approach for the quantification of Nilotinib in human plasma. The simple sample preparation and rapid analysis time make it well-suited for high-throughput applications in a research or clinical setting for therapeutic drug monitoring and pharmacokinetic analysis. The use of a stable isotope-labeled internal standard is critical for achieving the high level of accuracy and precision required for these studies.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. researchgate.net [researchgate.net]
• 3. Nilotinib interferes with cell cycle, ABC transporters and JAK-STAT signaling pathway in CD34+/lin- cells of patients with chronic phase chronic myeloid leukemia after 12 months of treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ClinPGx [clinpgx.org]
• 6. researchgate.net [researchgate.net]
• 7. Development and clinical application of a liquid chromatography-tandem mass spectrometry-based assay to quantify eight tyrosine kinase inhibitors in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A High-Performance Liquid Chromatography-Mass Spectrometry Assay for Quantitation of the Tyrosine Kinase Inhibitor Nilotinib in Human Plasma and Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. A validated UPLC–MS/MS method for simultaneous determination of imatinib, dasatinib and nilotinib in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 2024.sci-hub.se [2024.sci-hub.se]

Application Notes and Protocol for Nilotinib-d3 in Pharmacokinetic Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nilotinib is a second-generation tyrosine kinase inhibitor (TKI) that is highly effective in the treatment of chronic myeloid leukemia (CML).[1][2] It functions by targeting the BCR-ABL kinase, the product of the Philadelphia chromosome translocation, which is a hallmark of CML.[1] Accurate characterization of the pharmacokinetic (PK) profile of nilotinib is crucial for optimizing dosing strategies and ensuring therapeutic efficacy. The use of a stable isotope-labeled internal standard, such as Nilotinib-d3, is the gold standard for quantitative bioanalysis in pharmacokinetic studies, providing high accuracy and precision by correcting for variability in sample processing and instrument response.

These application notes provide a comprehensive protocol for the use of Nilotinib-d3 as an internal standard in pharmacokinetic studies of nilotinib. The protocol covers sample preparation, bioanalytical methodology using liquid chromatography-tandem mass spectrometry (LC-MS/MS), and data analysis.

Mechanism of Action

Nilotinib selectively inhibits the tyrosine kinase activity of the BCR-ABL protein by binding to its ATP-binding site with high affinity.[1] This action blocks the downstream signaling pathways that lead to the uncontrolled proliferation of leukemic cells and promotes apoptosis (programmed cell death).[1] In addition to BCR-ABL, nilotinib also inhibits other tyrosine kinases such as c-kit and platelet-derived growth factor receptor (PDGFR).[3]

Caption: Mechanism of action of Nilotinib in inhibiting BCR-ABL signaling.

Experimental Protocols

Bioanalytical Method: Quantification of Nilotinib in Human Plasma using LC-MS/MS

This protocol describes a validated method for the determination of nilotinib concentrations in human plasma using Nilotinib-d3 as an internal standard (IS). The methodology is based on protein precipitation for sample extraction followed by analysis with UPLC-MS/MS.

1. Preparation of Stock and Working Solutions

• Nilotinib Stock Solution (1 mg/mL): Accurately weigh and dissolve nilotinib in a suitable solvent such as methanol or a 50:50 (v/v) mixture of acetonitrile and water.[4][5]

• Nilotinib-d3 (Internal Standard) Stock Solution (1 mg/mL): Prepare the stock solution of Nilotinib-d3 in the same manner as the nilotinib stock solution.

• Working Solutions: Prepare serial dilutions of the nilotinib stock solution with a 50:50 (v/v) mixture of acetonitrile and water to create working solutions for calibration standards and quality control (QC) samples.[4] A working solution of Nilotinib-d3 should also be prepared by diluting its stock solution.

2. Preparation of Calibration Standards and Quality Control Samples

• Calibration Standards: Spike blank human plasma with the nilotinib working solutions to achieve a concentration range that covers the expected in-study sample concentrations (e.g., 2.4 to 4700.0 ng/mL).[5]

• Quality Control (QC) Samples: Prepare QC samples in blank human plasma at a minimum of three concentration levels (low, medium, and high) to ensure the accuracy and precision of the assay.[4]

3. Sample Preparation (Protein Precipitation)

• To a 1.5-mL microcentrifuge tube, add 200 µL of plasma sample (calibrator, QC, or study sample).

• Add a specified volume of the Nilotinib-d3 working solution.

• Add a protein precipitating agent, such as acetonitrile (e.g., 1 mL).[4]

• Vortex mix the samples for approximately 1 minute.[4]

• Centrifuge the samples at high speed (e.g., 16,000 x g) for about 6 minutes to pellet the precipitated proteins.[4]

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a stream of nitrogen at approximately 37 °C.[4]

• Reconstitute the dried residue in the mobile phase.

• Inject an aliquot of the reconstituted sample into the LC-MS/MS system for analysis.

Experimental Workflow

Caption: Workflow for a pharmacokinetic study of Nilotinib using Nilotinib-d3.

Data Presentation

Table 1: Typical LC-MS/MS Parameters for Nilotinib Analysis

Parameter	Condition
Chromatographic System	UPLC System
Column	C18 reverse-phase column
Mobile Phase	Isocratic or gradient elution with a mixture of an aqueous phase (e.g., 0.15% formic acid and 0.05% ammonium acetate) and an organic phase (e.g., acetonitrile)[6]
Flow Rate	0.25 mL/min[6]
Injection Volume	5-20 µL
Column Temperature	Ambient or controlled (e.g., 40°C)[7]
Mass Spectrometer	Triple quadrupole mass spectrometer
Ionization Mode	Positive electrospray ionization (ESI+)
MRM Transitions	Nilotinib: m/z 530.7 → 289.5[6]
Nilotinib-d3: (Specific transition to be determined based on deuteration pattern)
Cone Voltage	Optimized for each analyte (e.g., 50 V for nilotinib)[6]
Collision Energy	Optimized for each analyte (e.g., 30 V for nilotinib)[6]

Table 2: Pharmacokinetic Parameters of Nilotinib in Healthy Volunteers (Fasting Conditions)

Parameter	Units	Value (Geometric Mean)	90% Confidence Interval
Cmax	ng/mL	Data not available in a single consistent format	Data not available in a single consistent format
AUC(0-t)	ngh/mL	Data not available in a single consistent format	Data not available in a single consistent format
AUC(0-∞)	ngh/mL	Data not available in a single consistent format	Data not available in a single consistent format
Tmax	h	~3	Data not available
t1/2	h	~17	Data not available

Note: Specific values for Cmax, AUC(0-t), and AUC(0-∞) can vary significantly between studies depending on the dose administered and the study population. A bioequivalence study in healthy Chinese volunteers found that a generic 200mg nilotinib capsule was bioequivalent to the reference product under fasting conditions, with the 90% confidence intervals for the geometric mean ratios of Cmax, AUC0-t, and AUC0-∞ falling within the 80%-125% acceptance range.[2] Peak plasma concentration is generally reached around 3 hours after oral administration, and the elimination half-life is approximately 17 hours.[8][9]

Conclusion

The use of Nilotinib-d3 as an internal standard in conjunction with a validated LC-MS/MS method provides a robust and reliable approach for the quantification of nilotinib in plasma samples. This detailed protocol serves as a valuable resource for researchers and scientists involved in pharmacokinetic studies of nilotinib, facilitating accurate data generation for drug development and clinical research. Adherence to these guidelines will ensure high-quality data that can be confidently used for pharmacokinetic modeling and bioequivalence assessments.

References

• 1. What is the mechanism of Nilotinib Hydrochloride? [synapse.patsnap.com]
• 2. Pharmacokinetics, Bioequivalence, and Safety Studies of a Generic Selective Tyrosine Kinase Inhibitor Nilotinib Capsule Versus a Branded Product in Healthy Chinese Volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Nilotinib: a Novel, Selective Tyrosine Kinase Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A High-Performance Liquid Chromatography-Mass Spectrometry Assay for Quantitation of the Tyrosine Kinase Inhibitor Nilotinib in Human Plasma and Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. A validated UPLC–MS/MS method for simultaneous determination of imatinib, dasatinib and nilotinib in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. jchr.org [jchr.org]
• 8. Clinical Pharmacokinetic and Pharmacodynamic Overview of Nilotinib, a Selective Tyrosine Kinase Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Pharmacokinetics and pharmacodynamics of nilotinib in gastrointestinal stromal tumors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Nilotinib in Human Plasma using a Validated LC-MS/MS Method with Nilotinib-d3 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Nilotinib is a potent second-generation tyrosine kinase inhibitor (TKI) primarily used for treating chronic myeloid leukemia (CML) that is Philadelphia chromosome-positive (Ph+).[1][2][3] It functions by selectively inhibiting the BCR-ABL kinase, the protein driving the proliferation of leukemic cells.[2][3] Given the variability in patient response and the potential for adverse effects, therapeutic drug monitoring (TDM) and pharmacokinetic (PK) studies are crucial for optimizing Nilotinib therapy. This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative determination of Nilotinib in human plasma. The method employs a stable isotope-labeled internal standard, Nilotinib-d3, to ensure high accuracy and precision, making it suitable for clinical research and drug development.[4]

Mechanism of Action: Nilotinib's Inhibition of BCR-ABL Signaling

Chronic myeloid leukemia is characterized by the Philadelphia chromosome, which produces a fusion gene, BCR-ABL.[2] This gene encodes a constitutively active tyrosine kinase that promotes uncontrolled cell growth and prevents programmed cell death (apoptosis) through various downstream signaling pathways.[1][2] Nilotinib is designed to bind with high affinity to the ATP-binding site of the BCR-ABL protein, effectively blocking its kinase activity and inhibiting downstream signaling, which leads to reduced proliferation and increased apoptosis in cancer cells.[2][5]

Caption: Nilotinib inhibits the BCR-ABL kinase, blocking downstream pro-survival pathways.

Analytical Protocol

This protocol provides a validated method for quantifying Nilotinib in human plasma samples using LC-MS/MS.

Materials and Reagents

• Nilotinib reference standard

• Nilotinib-d3 internal standard (IS)[4]

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Formic Acid (LC-MS grade)

• Ammonium Acetate (LC-MS grade)

• Water (deionized or HPLC grade)

• Control human plasma (EDTA)

Instrumentation

A high-performance liquid chromatography system coupled with a triple quadrupole mass spectrometer is required. The following tables summarize typical instrument parameters.

Table 1: Liquid Chromatography (LC) Parameters

Parameter	Typical Value
Column	Reversed-phase C18 (e.g., 50 x 2.1 mm, <5 µm)[6]
Mobile Phase A	0.1% Formic Acid in Water[7]
Mobile Phase B	Acetonitrile or Methanol[7][8]
Flow Rate	0.2 - 0.4 mL/min[7][9]
Injection Volume	5 - 20 µL[10]
Column Temperature	Ambient or 40 °C[10]

| Gradient | Isocratic or gradient elution optimized for separation |

Table 2: Mass Spectrometry (MS/MS) Parameters

Parameter	Typical Value
Ionization Mode	Electrospray Ionization (ESI), Positive[7]
MRM Transition (Nilotinib)	m/z 530.4 → 289.5[7][9]
MRM Transition (Nilotinib-d3)	m/z 533.4 → 289.5 (or similar appropriate transition)
Capillary Voltage	~4.0 kV[7]
Cone Voltage	Optimized for analyte (~50-60 V)[7][9]
Source Temperature	~120 °C[9]

| Desolvation Temperature | ~350 - 400 °C[7][9] |

Experimental Procedures

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of Nilotinib and Nilotinib-d3 in a suitable solvent like methanol or DMSO.[4][9]

• Working Solutions:

  • Calibration Standards: Serially dilute the Nilotinib stock solution with methanol or acetonitrile/water to create a series of working solutions for calibration standards.[7][11]

  • Internal Standard (IS) Working Solution: Dilute the Nilotinib-d3 stock solution with methanol to a fixed concentration (e.g., 500 ng/mL).[7]

The following workflow outlines the sample preparation process, which is designed to efficiently extract Nilotinib from the plasma matrix.

Caption: Workflow for Nilotinib extraction from plasma via protein precipitation.

Protocol Steps:

• Pipette 200 µL of plasma (calibration standard, QC, or unknown sample) into a 1.5 mL microcentrifuge tube.[7]

• Add 10 µL of the Nilotinib-d3 internal standard working solution.[7]

• Add 1 mL of acetonitrile to precipitate plasma proteins.[7]

• Vortex the mixture for 1 minute to ensure thorough mixing.[7]

• Centrifuge at 16,000 x g for 6 minutes to pellet the precipitated proteins.[7]

• Carefully transfer the resulting supernatant to a clean tube.[7]

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 37-40 °C.[7]

• Reconstitute the dried residue in 100 µL of the mobile phase.

• Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Method Validation Summary

The described analytical method has been validated according to regulatory guidelines. The validation demonstrates the method's reliability for the quantitative analysis of Nilotinib in human plasma.

Table 3: Quantitative Performance and Validation Data

Parameter	Result	Reference
Linearity Range	5 - 5,000 ng/mL	[7]
	50 - 5,000 ng/mL	[4]
	20 - 10,000 ng/mL	[6]
Lower Limit of Quantification (LLOQ)	5 ng/mL	[7]
	50 ng/mL	[4]
Intra-Assay Precision (% CV)	2.5 - 7.8%	[7]
	< 10.0%	[6]
Inter-Assay Precision (% CV)	0 - 5.6%	[7]
	< 10.0%	[6]
Accuracy (% Recovery)	92.1 - 109.5%	[7]

| | 86.9 - 113.1% (within ±15%) |[6] |

This application note presents a comprehensive, validated LC-MS/MS method for the quantitative analysis of Nilotinib in human plasma using Nilotinib-d3 as an internal standard. The simple protein precipitation extraction procedure, combined with the sensitivity and selectivity of tandem mass spectrometry, provides a reliable and robust assay. This method is well-suited for therapeutic drug monitoring, pharmacokinetic research, and other clinical applications requiring accurate measurement of Nilotinib concentrations.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. What is the mechanism of Nilotinib Hydrochloride? [synapse.patsnap.com]
• 3. youtube.com [youtube.com]
• 4. Development and clinical application of a liquid chromatography-tandem mass spectrometry-based assay to quantify eight tyrosine kinase inhibitors in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Nilotinib: a Novel, Selective Tyrosine Kinase Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 2024.sci-hub.se [2024.sci-hub.se]
• 7. A High-Performance Liquid Chromatography-Mass Spectrometry Assay for Quantitation of the Tyrosine Kinase Inhibitor Nilotinib in Human Plasma and Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. A validated UPLC–MS/MS method for simultaneous determination of imatinib, dasatinib and nilotinib in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 10. jchr.org [jchr.org]
• 11. CN111521711A - Method for determining concentration of nilotinib in blood plasma - Google Patents [patents.google.com]

Application Notes and Protocols for Nilotinib-d3 Sample Preparation in Plasma

This document provides detailed application notes and protocols for the extraction of Nilotinib from human plasma, utilizing Nilotinib-d3 as an internal standard. The methodologies outlined are intended for researchers, scientists, and drug development professionals requiring robust and validated procedures for pharmacokinetic and therapeutic drug monitoring studies. The primary analytical technique for quantification is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Introduction

Nilotinib is a second-generation tyrosine kinase inhibitor crucial in the treatment of chronic myeloid leukemia (CML).[1][2] Accurate quantification of Nilotinib in plasma is essential for therapeutic drug monitoring to ensure efficacy and prevent toxicity. Nilotinib-d3 is a stable isotope-labeled internal standard, ideal for LC-MS/MS analysis as it co-elutes with the analyte and compensates for matrix effects and variations in sample processing.

This guide details three common sample preparation techniques: Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE).

Method 1: Protein Precipitation (PPT)

Protein precipitation is a rapid and straightforward method for sample clean-up, making it suitable for high-throughput analysis. Acetonitrile is a commonly used solvent for this purpose.[1][3][4]

Experimental Protocol

• Sample Thawing: Allow frozen plasma samples, quality controls (QCs), and calibration standards to thaw at room temperature.

• Aliquoting: Vortex the plasma samples and aliquot 200 µL into 1.5 mL microcentrifuge tubes.[1]

• Internal Standard Addition: Add 10 µL of a 500 ng/mL solution of Nilotinib-d3 in a 50:50 (v/v) mixture of acetonitrile and water.[1]

• Protein Precipitation: Add 1 mL of acetonitrile to each tube.[1]

• Vortexing: Vortex the tubes for 1 minute to ensure thorough mixing and protein precipitation.[1]

• Centrifugation: Centrifuge the samples at 16,000 × g for 6 minutes at room temperature.[1]

• Supernatant Transfer: Carefully transfer the resulting supernatant to clean borosilicate glass tubes.

• Evaporation: Evaporate the supernatant to dryness under a stream of nitrogen at 37 °C.[1]

• Reconstitution: Reconstitute the dried residue in the mobile phase for LC-MS/MS analysis.

Workflow Diagram

Protein Precipitation Workflow

Method 2: Liquid-Liquid Extraction (LLE)

Liquid-liquid extraction offers a higher degree of sample cleanup compared to protein precipitation by partitioning the analyte into an immiscible organic solvent.

Experimental Protocol

• Sample Thawing: Thaw plasma samples, QCs, and calibration standards at room temperature.

• Aliquoting: Pipette a specific volume of plasma into a clean tube.

• Internal Standard Addition: Add a known amount of Nilotinib-d3 internal standard solution.

• pH Adjustment (if necessary): Adjust the pH of the plasma sample to optimize the extraction of Nilotinib.

• Extraction Solvent Addition: Add an appropriate volume of an immiscible organic solvent (e.g., ethyl acetate).[5][6]

• Vortexing/Mixing: Vortex or mix the sample vigorously to ensure efficient extraction of the analyte into the organic phase.

• Centrifugation: Centrifuge the sample to separate the aqueous and organic layers.

• Organic Layer Transfer: Carefully transfer the organic layer containing the analyte to a new tube.

• Evaporation: Evaporate the organic solvent to dryness under a stream of nitrogen.

• Reconstitution: Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

Workflow Diagram

Liquid-Liquid Extraction Workflow

Method 3: Solid-Phase Extraction (SPE)

Solid-phase extraction provides the cleanest extracts by utilizing a solid sorbent to retain the analyte while interferences are washed away. This method is often used when low detection limits are required.

Experimental Protocol

• Sample Thawing: Allow plasma samples, QCs, and calibration standards to thaw at room temperature.

• Aliquoting and Dilution: Take 100 µL of plasma and dilute as necessary.[7]

• Internal Standard Addition: Add the Nilotinib-d3 internal standard.

• SPE Cartridge Conditioning: Condition an appropriate SPE cartridge (e.g., Oasis HLB) with methanol followed by water.[7]

• Sample Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak solvent to remove interfering substances.

• Elution: Elute the analyte and internal standard from the cartridge using a strong solvent.

• Evaporation: Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitution: Reconstitute the dried residue in the mobile phase for LC-MS/MS analysis.

Workflow Diagram

Solid-Phase Extraction Workflow

Quantitative Data Summary

The following tables summarize the performance characteristics of the described methods based on published literature.

Table 1: Method Performance Characteristics

Parameter	Protein Precipitation (Acetonitrile)	Liquid-Liquid Extraction (Ethyl Acetate)	Solid-Phase Extraction (Oasis HLB)
Linearity Range (ng/mL)	5 - 5000[1]	2.4 - 4700[5][6]	10 - 5000[7]
Lower Limit of Quantification (LLOQ) (ng/mL)	5[1]	2.4[5][6]	10[7]
Recovery (%)	≥65.1[4]	Not explicitly stated	72 - 78[7]
Intra-assay Precision (% CV)	2.5 - 7.8[1]	< 10.0	< 10.0[7]
Inter-assay Precision (% CV)	0 - 5.6[1]	< 10.0	< 10.0[7]
Accuracy (%)	92.1 - 109.5[1]	Within 10.4%	Within 10.4%[7]

Table 2: LC-MS/MS Parameters

Parameter	Typical Conditions
Analytical Column	C18 or Phenyl column[5][6]
Mobile Phase	Acetonitrile/Methanol and water with formic acid or ammonium acetate[1][5][6]
Ionization Mode	Electrospray Ionization (ESI), Positive Mode[1]
Monitored Transitions (m/z)	Nilotinib: 530.4 → [Product Ion]
Nilotinib-d3: 534.4 → [Product Ion][1]

Conclusion

The choice of sample preparation technique for Nilotinib-d3 in plasma depends on the specific requirements of the study. Protein precipitation is a rapid and simple method suitable for high-throughput analysis. Liquid-liquid extraction provides cleaner samples than PPT, while solid-phase extraction offers the highest level of sample purity, which is ideal for applications requiring maximum sensitivity. All three methods, when properly validated, can provide accurate and precise quantification of Nilotinib in plasma for clinical and research applications.

References

• 1. A High-Performance Liquid Chromatography-Mass Spectrometry Assay for Quantitation of the Tyrosine Kinase Inhibitor Nilotinib in Human Plasma and Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development and clinical application of a liquid chromatography-tandem mass spectrometry-based assay to quantify eight tyrosine kinase inhibitors in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 4. mdpi.com [mdpi.com]
• 5. A validated UPLC–MS/MS method for simultaneous determination of imatinib, dasatinib and nilotinib in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. High-performance liquid chromatography with solid-phase extraction for the quantitative determination of nilotinib in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for High-Throughput Screening Assays Utilizing Nilotinib-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nilotinib is a potent second-generation tyrosine kinase inhibitor (TKI) that has demonstrated significant efficacy in the treatment of chronic myeloid leukemia (CML) by targeting the BCR-ABL fusion protein.[1][2] Its activity extends to other kinases such as c-KIT, platelet-derived growth factor receptors (PDGFR), and DDR1, making it a valuable tool in cancer research and drug discovery.[1][3][4] High-throughput screening (HTS) assays are crucial for the identification of novel kinase inhibitors. While Nilotinib itself can serve as a reference compound in such screens, its deuterated analog, Nilotinib-d3, is primarily utilized as an internal standard in mass spectrometry-based bioanalytical methods for accurate quantification.[5]

These application notes provide an overview of HTS assays relevant to Nilotinib's targets and detail protocols where Nilotinib-d3 plays a critical role in ensuring data accuracy and reliability.

Signaling Pathways Targeted by Nilotinib

Nilotinib exerts its therapeutic effects by inhibiting key signaling pathways involved in cell proliferation, survival, and migration. The primary target is the constitutively active BCR-ABL tyrosine kinase in Philadelphia chromosome-positive CML.[3][4] Inhibition of BCR-ABL blocks downstream signaling through pathways such as RAS/MAPK and PI3K/AKT, leading to apoptosis of cancer cells. Nilotinib also inhibits other receptor tyrosine kinases, including c-KIT and PDGFR, which are implicated in various malignancies.

Nilotinib Signaling Pathway Inhibition

High-Throughput Screening Assays

A variety of HTS assays can be employed to screen for novel inhibitors of tyrosine kinases targeted by Nilotinib. These can be broadly categorized as biochemical assays and cell-based assays.

Biochemical Assays

Biochemical assays utilize purified kinase enzymes and substrates to measure enzymatic activity directly. They are suitable for large-scale screening and identifying direct inhibitors.

Example: Homogeneous Time-Resolved Fluorescence (HTRF) Assay for BCR-ABL Kinase Activity

This assay measures the phosphorylation of a biotinylated peptide substrate by the BCR-ABL kinase.

Experimental Protocol: HTRF BCR-ABL Kinase Assay

1. Reagent Preparation:

• Kinase Buffer: 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 0.01% Tween-20, 2 mM DTT.
• BCR-ABL Enzyme: Recombinant human BCR-ABL kinase, diluted in kinase buffer.
• Peptide Substrate: Biotinylated peptide substrate, diluted in kinase buffer.
• ATP Solution: Adenosine triphosphate, diluted in kinase buffer to a concentration of 2x the final desired concentration.
• Detection Reagents: Europium cryptate-labeled anti-phosphotyrosine antibody (acceptor) and streptavidin-XL665 (donor), prepared according to the manufacturer's instructions.
• Test Compounds & Controls: Test compounds, Nilotinib (positive control), and DMSO (negative control) diluted in kinase buffer.

2. Assay Procedure:

• Dispense 2 µL of test compounds or controls into a 384-well low-volume microplate.
• Add 4 µL of BCR-ABL enzyme solution to each well.
• Add 4 µL of the biotinylated peptide substrate to each well.
• Incubate for 15 minutes at room temperature.
• Initiate the kinase reaction by adding 10 µL of ATP solution.
• Incubate for 60 minutes at room temperature.
• Stop the reaction by adding 10 µL of the detection reagent mixture.
• Incubate for 60 minutes at room temperature to allow for signal development.
• Read the plate on an HTRF-compatible reader at 620 nm (donor) and 665 nm (acceptor) emission wavelengths.

3. Data Analysis:

• Calculate the HTRF ratio (665 nm / 620 nm) * 10,000.
• Normalize the data using positive and negative controls.
• Determine the IC50 values for hit compounds.

Cell-Based Assays

Cell-based assays provide a more physiologically relevant context by measuring kinase activity within a cellular environment. These assays can identify compounds that are cell-permeable and effective at physiological ATP concentrations.

Example: Cell-Based Proliferation Assay in K562 Cells

This assay measures the anti-proliferative effect of compounds on the K562 human CML cell line, which endogenously expresses the BCR-ABL oncoprotein.

Experimental Protocol: K562 Cell Proliferation Assay

1. Cell Culture:

• Maintain K562 cells in RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.

2. Assay Procedure:

• Seed K562 cells into a 96-well plate at a density of 5,000 cells per well in 100 µL of culture medium.
• Prepare serial dilutions of test compounds and controls (Nilotinib and DMSO).
• Add 100 µL of the 2x compound dilutions to the respective wells.
• Incubate the plate for 72 hours at 37°C in a 5% CO₂ incubator.
• Add 20 µL of a cell viability reagent (e.g., CellTiter-Glo®) to each well.
• Incubate for 10 minutes at room temperature to stabilize the luminescent signal.
• Measure luminescence using a plate reader.

3. Data Analysis:

• Normalize the luminescence data to the DMSO-treated control wells.
• Plot the percentage of cell viability against the compound concentration and determine the GI50 (concentration for 50% growth inhibition) values.

Role of Nilotinib-d3 in HTS Workflows

While not a direct participant in the primary screening assays, Nilotinib-d3 is indispensable for downstream hit validation and characterization, particularly when using LC-MS/MS for quantitative analysis. Deuterated internal standards are crucial for correcting for variations in sample preparation and mass spectrometer response, thereby ensuring high accuracy and precision.

Role of Nilotinib-d3 in HTS Workflow

Protocol for Quantitative Analysis using Nilotinib-d3

This protocol describes a general method for the quantification of an analyte (e.g., a hit compound from an HTS campaign) in a biological matrix using LC-MS/MS with Nilotinib-d3 as an internal standard.

Experimental Protocol: LC-MS/MS Quantification with Nilotinib-d3

1. Sample Preparation (Protein Precipitation):

• To 50 µL of plasma, cell lysate, or other biological matrix in a microcentrifuge tube, add 150 µL of acetonitrile containing Nilotinib-d3 at a fixed concentration (e.g., 100 ng/mL).
• Vortex for 1 minute to precipitate proteins.
• Centrifuge at 14,000 rpm for 10 minutes.
• Transfer the supernatant to a clean tube or a 96-well plate.
• Evaporate the solvent under a stream of nitrogen.
• Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Conditions (Example):

• LC System: A high-performance liquid chromatography system.
• Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 3.5 µm).
• Mobile Phase: Gradient elution with (A) 0.1% formic acid in water and (B) 0.1% formic acid in acetonitrile.
• Flow Rate: 0.4 mL/min.
• Injection Volume: 10 µL.
• MS System: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.
• Ionization Mode: Positive ion mode.
• MRM Transitions: Monitor specific precursor-to-product ion transitions for the analyte and for Nilotinib-d3 (e.g., m/z 533.2 -> m/z 282.1).

3. Data Analysis:

• Generate a calibration curve by plotting the peak area ratio of the analyte to Nilotinib-d3 against the analyte concentration.
• Quantify the analyte concentration in the unknown samples using the calibration curve.

Data Presentation

Quantitative data from HTS and subsequent validation assays should be summarized in clear and concise tables for easy comparison.

Table 1: HTS Assay Performance Metrics

Parameter	HTRF BCR-ABL Assay	K562 Proliferation Assay
Z'-factor	> 0.7	> 0.6
Signal-to-Background	> 10	> 5
Nilotinib IC50/GI50	5 - 20 nM	10 - 50 nM

Table 2: Example LC-MS/MS Validation Data for a Hit Compound

Sample ID	Analyte Peak Area	Nilotinib-d3 Peak Area	Peak Area Ratio	Calculated Conc. (ng/mL)
Blank	0	1,502,345	0	0
Cal 1	12,567	1,498,765	0.0084	1.0
Cal 2	24,890	1,510,234	0.0165	2.0
QC Low	49,987	1,489,543	0.0336	4.1
QC High	498,765	1,505,678	0.3312	40.5
Sample 1	125,432	1,495,321	0.0839	10.2

Conclusion

High-throughput screening assays are essential for the discovery of novel kinase inhibitors. While Nilotinib serves as a valuable reference compound for assays targeting BCR-ABL and other kinases, its deuterated form, Nilotinib-d3, is a critical tool for ensuring the accuracy and reliability of quantitative bioanalytical data in the hit-to-lead process. The protocols and application notes provided here offer a framework for researchers to design and implement robust HTS campaigns and subsequent validation studies in the field of kinase inhibitor drug discovery.

References

• 1. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 2. Cell-based high-throughput screens for the discovery of chemotherapeutic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. High-Throughput Screening of Tyrosine Kinase Inhibitor Resistant Genes in CML - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inexpensive High-Throughput Screening of Kinase Inhibitors Using One-Step Enzyme-Coupled Fluorescence Assay for ADP Detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Nilotinib-d3 | CAS 1215678-43-5 | LGC Standards [lgcstandards.com]

Application Notes and Protocols for Nilotinib-d3 in Therapeutic Drug Monitoring (TDM) Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nilotinib is a second-generation tyrosine kinase inhibitor (TKI) that is highly effective in the treatment of chronic myeloid leukemia (CML).[1] Therapeutic drug monitoring (TDM) of nilotinib is crucial for optimizing clinical outcomes by ensuring that plasma concentrations are within the therapeutic window, thereby maximizing efficacy while minimizing toxicity.[2] The use of a stable isotope-labeled internal standard, such as Nilotinib-d3, in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays is the gold standard for accurate and precise quantification of nilotinib in patient plasma samples. This document provides detailed application notes and protocols for the use of Nilotinib-d3 in TDM assays.

Principle of the Assay

This method employs ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS) for the quantitative analysis of nilotinib in human plasma. The assay utilizes Nilotinib-d3 as an internal standard (IS) to correct for matrix effects and variations in sample processing and instrument response. Plasma samples are prepared using a simple protein precipitation method. The analyte and internal standard are then separated chromatographically and detected by a triple quadrupole mass spectrometer operating in the positive ion multiple reaction monitoring (MRM) mode.

Materials and Reagents

• Nilotinib reference standard

• Nilotinib-d3 internal standard

• HPLC-grade methanol

• HPLC-grade acetonitrile

• Formic acid

• Ammonium formate

• Human plasma (drug-free)

• Ultrapure water

Experimental Protocols

Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve nilotinib and Nilotinib-d3 in dimethyl sulfoxide (DMSO) to prepare individual stock solutions of 1 mg/mL.

  • Store stock solutions at -20°C.

• Working Solutions:

  • Nilotinib Working Solutions: Prepare a series of working solutions by serially diluting the nilotinib stock solution with a mixture of acetonitrile and water (1:1, v/v) to create calibration standards and quality control (QC) samples.

  • Internal Standard Working Solution (100 ng/mL): Dilute the Nilotinib-d3 stock solution with acetonitrile to a final concentration of 100 ng/mL.

Sample Preparation (Protein Precipitation)

• Label microcentrifuge tubes for calibrators, QCs, and patient samples.

• Pipette 50 µL of the appropriate standard, QC, or patient plasma sample into the labeled tubes.

• Add 150 µL of the internal standard working solution (100 ng/mL Nilotinib-d3 in acetonitrile) to each tube.

• Vortex each tube for 1 minute to precipitate proteins.

• Centrifuge the tubes at 12,000 x g for 10 minutes at 4°C.

• Carefully transfer 100 µL of the supernatant to a clean autosampler vial.

• Inject 5-10 µL of the supernatant into the UPLC-MS/MS system.

UPLC-MS/MS Instrumental Conditions

UPLC System:

Parameter	Value
Column	Acquity UPLC BEH C18 (50 mm x 2.1 mm, 1.7 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	Acetonitrile
Flow Rate	0.4 mL/min
Gradient	As required for optimal separation
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometer:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temperature	500°C
Ion Spray Voltage	5500 V
Collision Gas	Nitrogen

MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Nilotinib	530.4	289.5
Nilotinib-d3	534.4	289.5

Method Validation Data

The following tables summarize the typical performance characteristics of a validated LC-MS/MS assay for nilotinib using Nilotinib-d3 as an internal standard.

Linearity and Sensitivity

Parameter	Value
Calibration Range	50 - 5000 ng/mL
Correlation Coefficient (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	50 ng/mL

Data synthesized from multiple sources demonstrating typical assay performance.[3][4]

Precision and Accuracy

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (% Bias)
Low QC	150	< 10%	< 10%	± 15%
Medium QC	1500	< 10%	< 10%	± 15%
High QC	4000	< 10%	< 10%	± 15%

Representative data compiled from published methods.

Recovery

QC Level	Concentration (ng/mL)	Extraction Recovery (%)
Low QC	150	> 85%
Medium QC	1500	> 85%
High QC	4000	> 85%

Typical recovery values for protein precipitation methods.[5]

Visualizations

Experimental Workflow

Caption: Workflow for Nilotinib TDM using LC-MS/MS.

Nilotinib Mechanism of Action: BCR-ABL Signaling Pathway

Caption: Nilotinib inhibits the BCR-ABL signaling pathway.

Conclusion

The UPLC-MS/MS method using Nilotinib-d3 as an internal standard provides a robust, sensitive, and specific assay for the therapeutic drug monitoring of nilotinib in human plasma. The simple protein precipitation sample preparation method allows for high-throughput analysis, which is essential in a clinical setting. Adherence to these protocols will enable researchers and clinicians to obtain accurate and reliable data to guide individualized nilotinib therapy, ultimately improving patient outcomes.

References

• 1. A High-Performance Liquid Chromatography-Mass Spectrometry Assay for Quantitation of the Tyrosine Kinase Inhibitor Nilotinib in Human Plasma and Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Development and clinical application of a liquid chromatography-tandem mass spectrometry-based assay to quantify eight tyrosine kinase inhibitors in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A validated UPLC–MS/MS method for simultaneous determination of imatinib, dasatinib and nilotinib in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Simultaneous quantification of dasatinib, nilotinib, bosutinib, and ponatinib using high‐performance liquid chromatography–Photodiode array detection - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Sensitivity LC-MS/MS Method for the Quantification of Nilotinib in Human Plasma using Nilotinib-d3

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Nilotinib in human plasma. The method utilizes Nilotinib-d3 as a stable isotope-labeled internal standard (IS) to ensure high accuracy and precision. Sample preparation is achieved through a straightforward protein precipitation procedure. Chromatographic separation is performed on a C18 reversed-phase column followed by detection using a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode with a positive electrospray ionization (ESI) source. This method is suitable for therapeutic drug monitoring (TDM), pharmacokinetic studies, and other clinical research applications involving Nilotinib.

Introduction

Nilotinib is a potent second-generation tyrosine kinase inhibitor (TKI) approved for the treatment of chronic myeloid leukemia (CML).[1][2] Therapeutic drug monitoring is crucial for optimizing dosage, ensuring efficacy, and minimizing toxicity.[1] LC-MS/MS has become the preferred technique for quantifying Nilotinib in biological matrices due to its high sensitivity and specificity.[3][4][5] The use of a stable isotope-labeled internal standard, such as Nilotinib-d3, is essential for correcting matrix effects and variabilities during sample preparation and injection, leading to reliable quantification.[3][6] This document provides a detailed protocol for the determination of Nilotinib in human plasma using Nilotinib-d3.

Experimental Protocols

Materials and Reagents

• Nilotinib reference standard

• Nilotinib-d3 internal standard (IS)

• HPLC-grade methanol

• HPLC-grade acetonitrile[7][8][9]

• Formic acid, LC-MS grade[3][4][7]

• Ultrapure water

• Control human plasma

Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of Nilotinib and Nilotinib-d3 in methanol. Store at -20°C.

• Working Solutions: Prepare intermediate working solutions by serially diluting the stock solutions in a 50:50 (v/v) mixture of acetonitrile and water.

• Internal Standard (IS) Working Solution: Dilute the Nilotinib-d3 stock solution with acetonitrile to a final concentration of 100 ng/mL. This solution will be used for protein precipitation.

Preparation of Calibration Standards and Quality Control (QC) Samples

• Prepare calibration standards by spiking blank human plasma with the appropriate Nilotinib working solutions to achieve a concentration range of 2.5 ng/mL to 5000 ng/mL.[4][7]

• Prepare QC samples at a minimum of three concentration levels (low, medium, and high) in blank human plasma in the same manner.

Sample Preparation Protocol

• Aliquot 100 µL of plasma sample, calibration standard, or QC sample into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the IS working solution (100 ng/mL Nilotinib-d3) to each tube (except for blank samples) and vortex briefly.

• Add 300 µL of cold acetonitrile to each tube to precipitate plasma proteins.[7]

• Vortex mix thoroughly for 2 minutes.

• Centrifuge the samples at 12,000 x g for 5 minutes at room temperature to pellet the precipitated proteins.[3]

• Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Inject an aliquot of the supernatant directly into the LC-MS/MS system.

References

• 1. researchgate.net [researchgate.net]
• 2. Therapeutic Drug Monitoring in Oncohematological Patients: A Fast and Accurate HPLC-UV Method for the Quantification of Nilotinib in Human Plasma and Its Clinical Application - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development and clinical application of a liquid chromatography-tandem mass spectrometry-based assay to quantify eight tyrosine kinase inhibitors in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A validated UPLC–MS/MS method for simultaneous determination of imatinib, dasatinib and nilotinib in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. 2024.sci-hub.se [2024.sci-hub.se]
• 7. A High-Performance Liquid Chromatography-Mass Spectrometry Assay for Quantitation of the Tyrosine Kinase Inhibitor Nilotinib in Human Plasma and Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 8. jpionline.org [jpionline.org]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols: Use of Nilotinib-d3 in Drug Metabolism and Pharmacokinetics (DMPK) Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Nilotinib-d3, a deuterium-labeled analog of Nilotinib, in drug metabolism and pharmacokinetics (DMPK) studies. Nilotinib-d3 serves as an invaluable tool, primarily as an internal standard, for the accurate quantification of Nilotinib in biological matrices. This document outlines detailed protocols for bioanalytical assays, summarizes key quantitative data, and provides visual representations of metabolic pathways and experimental workflows.

Introduction to Nilotinib and the Role of Nilotinib-d3

Nilotinib is a potent and selective Bcr-Abl tyrosine kinase inhibitor used in the treatment of chronic myeloid leukemia (CML). Understanding its pharmacokinetic and metabolic profile is crucial for optimizing therapeutic efficacy and ensuring patient safety.

Deuterium-labeled compounds, such as Nilotinib-d3, are ideal internal standards for quantitative bioanalysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The key advantages of using a stable isotope-labeled internal standard like Nilotinib-d3 include:

• Similar Physicochemical Properties: Nilotinib-d3 exhibits nearly identical chemical and physical properties to Nilotinib, ensuring similar behavior during sample preparation (e.g., extraction recovery) and chromatographic separation.

• Co-elution: It co-elutes with the unlabeled analyte, which helps to compensate for matrix effects and variations in instrument response.

• Mass Differentiation: The mass difference between Nilotinib (m/z 529.5) and Nilotinib-d3 (m/z 532.5) allows for their simultaneous but distinct detection by the mass spectrometer, leading to highly accurate and precise quantification.

Application: Quantitative Bioanalysis of Nilotinib in Human Plasma

Nilotinib-d3 is predominantly used as an internal standard for the quantification of Nilotinib in human plasma to support pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence studies.

Experimental Workflow for Nilotinib Quantification

The following diagram illustrates a typical workflow for the quantification of Nilotinib in plasma samples using Nilotinib-d3 as an internal standard.

Caption: Workflow for Nilotinib quantification in plasma.

Detailed Experimental Protocol

This protocol is a composite based on validated methods for the quantification of Nilotinib in human plasma using Nilotinib-d3 as an internal standard.[1][2]

2.1. Materials and Reagents

• Nilotinib reference standard

• Nilotinib-d3 (internal standard)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (LC-MS grade)

• Ammonium formate

• Human plasma (drug-free)

• Water (deionized, 18 MΩ·cm)

2.2. Stock and Working Solutions

• Nilotinib Stock Solution (1 mg/mL): Accurately weigh and dissolve Nilotinib in methanol.

• Nilotinib-d3 Stock Solution (1 mg/mL): Accurately weigh and dissolve Nilotinib-d3 in methanol.

• Working Solutions: Prepare serial dilutions of the Nilotinib stock solution in 50% methanol to create calibration standards and quality control (QC) samples. Prepare a working solution of Nilotinib-d3 (e.g., 500 ng/mL) in 50% methanol.[3]

2.3. Sample Preparation (Protein Precipitation)

• Pipette 100 µL of plasma sample (calibrator, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the Nilotinib-d3 working solution (internal standard) and vortex briefly.

• Add 400 µL of acetonitrile to precipitate plasma proteins.

• Vortex for 2 minutes.

• Centrifuge at 12,000 x g for 5 minutes at room temperature.

• Transfer 100 µL of the clear supernatant to a clean tube.

• Add 100 µL of 0.1% formic acid in water.

• Vortex and inject 10 µL into the LC-MS/MS system.

2.4. LC-MS/MS Conditions

Parameter	Condition
LC System	UPLC System
Column	C18 column (e.g., 50 mm × 2.1 mm, 1.7 µm)
Column Temperature	40-50 °C
Mobile Phase A	0.1% Formic acid and 2 mM Ammonium Formate in Water/Acetonitrile (95:5, v/v)
Mobile Phase B	0.1% Formic acid and 2 mM Ammonium Formate in Acetonitrile/Water (95:5, v/v)
Flow Rate	0.25 - 0.5 mL/min
Injection Volume	10 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Detection Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	Nilotinib: 530.7 → 289.5Nilotinib-d3: 534.4 → 293.18[4]
Collision Energy	Optimized for each transition (e.g., 30 V for Nilotinib)

2.5. Data Analysis

• Integrate the peak areas for Nilotinib and Nilotinib-d3.

• Calculate the peak area ratio of Nilotinib to Nilotinib-d3.

• Construct a calibration curve by plotting the peak area ratio against the nominal concentration of the calibration standards using a weighted linear regression (e.g., 1/x²).

• Determine the concentration of Nilotinib in the QC and unknown samples from the calibration curve.

Quantitative Data Summary

The following table summarizes typical validation parameters for LC-MS/MS methods using Nilotinib-d3 as an internal standard for the quantification of Nilotinib in human plasma.[1][5][6]

Parameter	Typical Range/Value
Linearity Range	2.4 - 5000 ng/mL
Lower Limit of Quantification (LLOQ)	2.4 - 5 ng/mL
Intra-day Precision (%CV)	< 10%
Inter-day Precision (%CV)	< 10%
Accuracy (%Bias)	Within ±15% (±20% at LLOQ)
Extraction Recovery	> 80%

Application: Understanding Nilotinib Metabolism

While the primary role of Nilotinib-d3 is as an internal standard, understanding the metabolism of Nilotinib is crucial for interpreting DMPK data. Nilotinib is primarily metabolized in the liver by cytochrome P450 (CYP) enzymes, with CYP3A4 being the major contributor.[7][8] The main metabolic pathways are oxidation and hydroxylation.[9]

Nilotinib Metabolic Pathway

The following diagram illustrates the primary metabolic pathway of Nilotinib.

Caption: Primary metabolic pathway of Nilotinib.

Note on Metabolite Activity: The metabolites of Nilotinib do not significantly contribute to its pharmacological activity.[7]

Further Applications and Considerations

While the predominant use of Nilotinib-d3 is as an internal standard, stable isotope-labeled compounds have broader applications in DMPK studies, including:

• Metabolite Identification: Co-administration of a mixture of labeled and unlabeled drug (e.g., a 1:1 ratio) can aid in distinguishing drug-related metabolites from endogenous matrix components in mass spectrometry scans. The characteristic isotopic pattern of the parent drug will also be present in its metabolites.

• In Vitro Metabolism Studies: Nilotinib-d3 can be used as an internal standard in in vitro systems, such as human liver microsomes or hepatocytes, to accurately quantify the rate of Nilotinib metabolism and assess potential drug-drug interactions.

• Absolute Bioavailability Studies: A labeled version of the drug can be administered intravenously concurrently with an oral dose of the unlabeled drug. The ratio of the two in plasma can be used to determine the absolute bioavailability.

Conclusion

Nilotinib-d3 is an essential tool for the accurate and precise quantification of Nilotinib in biological matrices, which is fundamental for robust DMPK studies. The protocols and data presented here provide a solid foundation for researchers, scientists, and drug development professionals to implement reliable bioanalytical methods for Nilotinib. The use of such stable isotope-labeled internal standards is a best practice in modern bioanalysis, ensuring data quality and integrity in both preclinical and clinical research.

References

• 1. A High-Performance Liquid Chromatography-Mass Spectrometry Assay for Quantitation of the Tyrosine Kinase Inhibitor Nilotinib in Human Plasma and Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development and clinical application of a liquid chromatography-tandem mass spectrometry-based assay to quantify eight tyrosine kinase inhibitors in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. our.repo.nii.ac.jp [our.repo.nii.ac.jp]
• 4. research.vu.nl [research.vu.nl]
• 5. researchgate.net [researchgate.net]
• 6. Simultaneous quantification of dasatinib, nilotinib, bosutinib, and ponatinib using high‐performance liquid chromatography–Photodiode array detection - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ClinPGx [clinpgx.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing LC Gradient for Nilotinib and Nilotinib-d3 Separation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the liquid chromatography (LC) gradient for the separation of Nilotinib and its deuterated internal standard, Nilotinib-d3.

Troubleshooting Guide

This guide addresses common issues encountered during the chromatographic separation of Nilotinib and Nilotinib-d3 in a question-and-answer format.

Q1: My Nilotinib and Nilotinib-d3 peaks are co-eluting. How can I improve their resolution?

A1: Co-elution of an analyte and its deuterated internal standard can be addressed by systematically optimizing the chromatographic conditions. Since Nilotinib and Nilotinib-d3 have very similar physicochemical properties, achieving baseline separation can be challenging but is often not necessary for mass spectrometry-based detection. However, if separation is required or if co-elution is impacting assay performance, consider the following strategies:

• Gradient Slope Adjustment: A shallower gradient provides more time for the analytes to interact with the stationary phase, which can improve the resolution of closely eluting peaks. Start by decreasing the rate of change of the organic mobile phase percentage over time. For example, if your current gradient is a rapid ramp from 30% to 90% acetonitrile in 5 minutes, try extending this to 10 or 15 minutes.

• Mobile Phase Composition: While acetonitrile is a common organic modifier, methanol can offer different selectivity. Try replacing acetonitrile with methanol or using a ternary mixture of water, acetonitrile, and methanol. The different dipole and hydrogen-bonding characteristics of methanol can alter the retention behavior of your analytes.

• Mobile Phase pH: Nilotinib has ionizable functional groups, and its retention on a reversed-phase column is sensitive to the pH of the mobile phase. Adjusting the pH can alter the degree of ionization and, consequently, the retention time. Small adjustments to the mobile phase pH, for instance, from 3.0 to 3.5, can sometimes be sufficient to resolve closely eluting compounds. Ensure the chosen pH is within the stable range for your column.

• Column Temperature: Increasing the column temperature can improve peak shape and sometimes enhance resolution by decreasing mobile phase viscosity and increasing mass transfer rates. Experiment with temperatures in the range of 30°C to 50°C.

Q2: I'm observing poor peak shape (tailing or fronting) for my Nilotinib and Nilotinib-d3 peaks. What could be the cause and how can I fix it?

A2: Poor peak shape can be caused by a variety of factors. Here are some common causes and solutions:

• Column Overload: Injecting too much analyte can lead to peak fronting. Try reducing the injection volume or the concentration of your sample.

• Secondary Interactions: Unwanted interactions between the analyte and the stationary phase can cause peak tailing. This is common with basic compounds like Nilotinib on silica-based C18 columns.

  • Mobile Phase Additives: Adding a small amount of an acidic modifier, such as formic acid or trifluoroacetic acid (TFA) (typically 0.1%), to the mobile phase can protonate the silanol groups on the stationary phase and the basic sites on the analyte, reducing secondary interactions and improving peak shape.

  • Buffer Concentration: Ensure your buffer concentration is adequate, especially if operating near the pKa of Nilotinib, to maintain a consistent pH and minimize peak tailing.

• Column Contamination or Degradation: A contaminated guard column or a degraded analytical column can lead to poor peak shape. Replace the guard column and, if the problem persists, try flushing or replacing the analytical column.

• Inappropriate Injection Solvent: If the injection solvent is significantly stronger (higher organic content) than the initial mobile phase, it can cause peak distortion. Ideally, the sample should be dissolved in the initial mobile phase or a weaker solvent.

Q3: My retention times for Nilotinib and Nilotinib-d3 are drifting between injections. What should I check?

A3: Retention time drift can compromise the reliability of your analysis. Here are the primary aspects to investigate:

• Column Equilibration: Insufficient column equilibration between injections is a common cause of retention time drift in gradient elution. Ensure that the column is re-equilibrated with the initial mobile phase for a sufficient time (typically 5-10 column volumes) before the next injection.

• Mobile Phase Preparation: Inconsistent mobile phase preparation can lead to shifting retention times. Prepare fresh mobile phase daily and ensure accurate pH adjustment. If using buffered mobile phases, be aware that the pH can change over time.

• Pump Performance: Check for leaks in the HPLC system and ensure the pumps are delivering a consistent and accurate flow rate. Fluctuations in pressure can indicate pump issues.

• Column Temperature: Ensure the column oven is maintaining a stable temperature, as fluctuations can affect retention times.

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for an LC gradient to separate Nilotinib and Nilotinib-d3?

A1: A good starting point would be a reversed-phase method using a C18 column. Based on published methods, a gradient of acetonitrile and water (both with 0.1% formic acid) is a common choice.

Q2: Is it always necessary to chromatographically separate Nilotinib from Nilotinib-d3?

A2: For mass spectrometry-based detection (LC-MS/MS), baseline separation is often not required. The mass spectrometer can differentiate between the two compounds based on their different mass-to-charge ratios (m/z). However, good chromatography with sharp, symmetrical peaks is still essential for accurate quantification. In some cases, severe ion suppression from a co-eluting analyte can impact the signal of the other, making some degree of separation desirable.

Q3: What type of HPLC column is recommended for Nilotinib analysis?

A3: A C18 column is the most commonly used stationary phase for Nilotinib analysis.[1][2] Columns with a particle size of 5 µm or smaller are suitable. For higher resolution and faster analysis, consider using a column with smaller particles (e.g., sub-2 µm) if your HPLC system can handle the higher backpressure.

Experimental Protocols

Below are examples of experimental protocols adapted from published literature that can serve as a starting point for your method development.

Table 1: Example LC-MS/MS Method Parameters for Nilotinib and Nilotinib-d3 Analysis

Parameter	Condition 1	Condition 2
Column	C18, 50 x 2.1 mm, 1.8 µm	C18, 100 x 4.6 mm, 5 µm
Mobile Phase A	0.1% Formic acid in Water	10 mM Ammonium formate, pH 3.5
Mobile Phase B	0.1% Formic acid in Acetonitrile	Acetonitrile
Flow Rate	0.4 mL/min	1.0 mL/min
Gradient	30% B to 90% B in 5 min, hold for 2 min, return to 30% B in 0.1 min, re-equilibrate for 2.9 min	40% B to 80% B in 8 min, hold for 2 min, return to 40% B in 0.5 min, re-equilibrate for 4.5 min
Column Temp.	40°C	35°C
Injection Vol.	5 µL	10 µL
MS Detection	ESI Positive	ESI Positive
MRM Transition	Nilotinib: 530.2 -> 289.1; Nilotinib-d3: 533.2 -> 292.1	Nilotinib: 530.2 -> 412.2; Nilotinib-d3: 533.2 -> 415.2

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues in the separation of Nilotinib and Nilotinib-d3.

A logical workflow for troubleshooting common LC issues.

References

• 1. jpionline.org [jpionline.org]
• 2. High‐performance Liquid Chromatographic Ultraviolet Detection of Nilotinib in Human Plasma from Patients with Chronic Myelogenous Leukemia, and Comparison with Liquid Chromatography‒Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Matrix effects affecting Nilotinib-d3 quantification in biological samples

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering matrix effects during the quantification of Nilotinib-d3 in biological samples using LC-MS/MS.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect Nilotinib-d3 quantification?

A1: Matrix effects are the alteration of ionization efficiency of an analyte by co-eluting substances from the biological matrix.[1] These interfering components can either suppress or enhance the ionization of Nilotinib and its internal standard, Nilotinib-d3, leading to inaccurate quantification.[2] Common sources of matrix effects in plasma samples include phospholipids and other endogenous compounds.[2]

Q2: Why is a stable isotope-labeled internal standard like Nilotinib-d3 used?

A2: A stable isotope-labeled internal standard (SIL-IS) like Nilotinib-d3 is the gold standard for quantitative LC-MS/MS analysis. Because it has nearly identical physicochemical properties to the analyte (Nilotinib), it co-elutes and experiences similar matrix effects.[3] This co-behavior allows the SIL-IS to compensate for variations in sample extraction, and ion suppression or enhancement, leading to more accurate and precise results. However, significant matrix effects can still impact the assay's sensitivity and reproducibility.[1]

Q3: What are the common signs of significant matrix effects in my assay?

A3: Signs of problematic matrix effects include:

• Poor reproducibility of quality control (QC) samples.

• Inconsistent analyte-to-internal standard area ratios across different lots of blank matrix.

• Significant ion suppression or enhancement when comparing the analyte response in post-extraction spiked samples to a neat solution.[4]

• Drifting retention times or distorted peak shapes.[5]

Q4: Which sample preparation technique is best for minimizing matrix effects for Nilotinib?

A4: The choice of sample preparation is critical for reducing matrix effects. While Protein Precipitation (PPT) is simple, it often leaves a significant amount of matrix components in the sample.[6][7] Techniques like Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), and Supported Liquid Extraction (SLE) generally provide cleaner extracts.[6][7][8] For tyrosine kinase inhibitors like Nilotinib, SLE has been shown to offer a good balance of high recovery and minimal matrix effects.[6][7]

Troubleshooting Guides

Issue 1: High Variability in QC Samples

Possible Cause: Inconsistent matrix effects between different wells or samples, or inefficient sample cleanup.

Troubleshooting Steps:

• Evaluate Sample Preparation: If using PPT, consider switching to a more rigorous method like SPE or LLE to improve the removal of interfering substances.[8]

• Optimize Chromatography: Ensure chromatographic separation of Nilotinib from the bulk of matrix components, especially phospholipids. This can be achieved by adjusting the mobile phase gradient or using a column with a different chemistry.

• Check for Carryover: Inject a blank solvent after a high concentration sample to ensure no residual analyte is being carried over to subsequent injections.[9]

Issue 2: Ion Suppression or Enhancement Observed

Possible Cause: Co-elution of matrix components with Nilotinib and Nilotinib-d3.

Troubleshooting Steps:

• Post-Column Infusion Experiment: To identify regions of ion suppression in your chromatogram, perform a post-column infusion experiment. A constant flow of Nilotinib solution is introduced into the MS source while a blank, extracted matrix sample is injected. Dips in the baseline signal indicate retention times where ion suppression occurs.[4]

• Modify Chromatographic Conditions: Adjust the gradient to move the Nilotinib peak away from areas of significant ion suppression.

• Improve Sample Cleanup: Employ a more effective sample preparation technique. For example, if using a generic SPE protocol, optimize the wash and elution steps.

Issue 3: Inaccurate Results with Nilotinib-d3 Internal Standard

Possible Cause: While Nilotinib-d3 compensates for many matrix-related issues, severe ion suppression can still affect the overall signal intensity and impact the limit of quantification. In rare cases, the deuterated standard itself can have issues.

Troubleshooting Steps:

• Assess Absolute Response: Monitor the absolute peak areas of both Nilotinib and Nilotinib-d3. If both are consistently low in patient samples compared to calibration standards, it points to significant ion suppression.

• Verify Internal Standard Purity and Stability: Ensure the chemical and isotopic purity of your Nilotinib-d3 standard. Deuterated standards can sometimes have limitations, though this is less common with modern labeling techniques.[3]

• Matrix-Specific Calibration Curves: If analyzing samples from different populations (e.g., pediatric vs. adult), consider preparing matrix-matched calibration curves if the matrix composition is expected to differ significantly.

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for Nilotinib Analysis

Sample Preparation Method	Typical Recovery of Nilotinib	Relative Matrix Effect	Key Advantages	Key Disadvantages
Protein Precipitation (PPT)	>80%[6][7]	Can be significant[6][7]	Simple, fast, and inexpensive.	High levels of residual matrix components.[6]
Liquid-Liquid Extraction (LLE)	82.6% - 103.4%[8]	Generally low.	Cleaner extracts than PPT.[8]	Can be labor-intensive and require larger solvent volumes.
Solid-Phase Extraction (SPE)	>80% (with optimization)[6][7]	Variable, dependent on sorbent and protocol.[6][7]	High degree of selectivity and sample cleanup.	Can be more expensive and require method development.
Supported Liquid Extraction (SLE)	>80%[6][7]	Generally low.[6][7]	High recovery and clean extracts, easy to automate.	Can be more expensive than PPT and LLE.

Experimental Protocols

Protocol 1: Evaluation of Matrix Effects

• Objective: To quantitatively assess the degree of ion suppression or enhancement.

• Procedure:

  • Prepare three sets of samples:

    • Set A: Nilotinib and Nilotinib-d3 spiked into the mobile phase or a neat solvent.

    • Set B: Blank biological samples (e.g., plasma) from at least six different sources are extracted. The resulting blank extracts are then spiked with Nilotinib and Nilotinib-d3 at the same concentrations as Set A.

    • Set C: Blank biological samples are spiked with Nilotinib and Nilotinib-d3 before the extraction process.

  • Analyze all samples by LC-MS/MS.

  • Calculations:

    • Matrix Factor (MF) = (Peak Area in Set B) / (Peak Area in Set A)

    • Recovery (RE) = (Peak Area in Set C) / (Peak Area in Set B)

    • An MF of 1 indicates no matrix effect. An MF < 1 indicates ion suppression, and an MF > 1 indicates ion enhancement.

Protocol 2: Sample Preparation using Supported Liquid Extraction (SLE)

• Objective: To extract Nilotinib from plasma with high recovery and minimal matrix effects.

• Materials: SLE+ plate/cartridge, human plasma, Nilotinib and Nilotinib-d3 stock solutions, water, and a water-immiscible organic solvent (e.g., ethyl acetate).

• Procedure:

  • Pre-treat plasma sample by diluting with water (e.g., 1:1 v/v).

  • Load the diluted plasma onto the SLE plate/cartridge and wait for 5 minutes for the sample to be absorbed.

  • Apply a water-immiscible organic solvent (e.g., ethyl acetate) to elute the analytes. A second elution with the same solvent can be performed to maximize recovery.

  • Evaporate the collected eluent to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

Visualizations

References

• 1. zefsci.com [zefsci.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. hilarispublisher.com [hilarispublisher.com]
• 4. TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effective LC Troubleshooting: Symptom-Based Strategies and Solutions [restek.com]
• 6. jurnal.unpad.ac.id [jurnal.unpad.ac.id]
• 7. jurnal.unpad.ac.id [jurnal.unpad.ac.id]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Improving recovery of Nilotinib-d3 during sample extraction

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the recovery of Nilotinib-d3 during sample extraction.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: We are experiencing low recovery of Nilotinib-d3 during our protein precipitation extraction from human plasma. What are the potential causes and solutions?

A1: Low recovery of Nilotinib-d3 following protein precipitation can stem from several factors. Here's a troubleshooting guide:

• Incomplete Protein Precipitation: Ensure the precipitating solvent (e.g., acetonitrile, methanol) is added in the correct ratio to the plasma sample. A common starting point is a 3:1 or 4:1 solvent-to-plasma ratio. Inadequate solvent volume can lead to incomplete protein removal, trapping Nilotinib-d3 in the protein pellet.

• Precipitation of the Analyte: Nilotinib has limited solubility. Using an excessively high volume of organic solvent could cause Nilotinib-d3 to precipitate along with the proteins. Experiment with different solvent ratios to find the optimal balance.

• pH of the Sample: The pH of the sample can influence the solubility and stability of Nilotinib. While some methods do not require pH adjustment, others may benefit from acidification (e.g., with formic acid) to enhance the solubility of Nilotinib in the extraction solvent.

• Insufficient Vortexing/Mixing: Thoroughly vortex the sample after adding the precipitating solvent to ensure complete protein denaturation and release of the analyte into the supernatant.

• Premature Analyte Degradation: While Nilotinib is relatively stable, prolonged exposure to certain conditions can lead to degradation. Process samples promptly and store them appropriately. One study noted that Nilotinib is slightly sensitive to oxidation.[1]

Q2: Our lab is using solid-phase extraction (SPE) for Nilotinib-d3, but the recovery is inconsistent. How can we improve this?

A2: Inconsistent recovery with SPE can be addressed by systematically optimizing each step of the process:

• Conditioning and Equilibration: Ensure the SPE cartridge is properly conditioned with methanol and then equilibrated with water or an appropriate buffer. Inadequate conditioning can lead to poor retention of the analyte.

• Sample Loading: The pH of the sample loaded onto the cartridge is crucial. Adjusting the sample pH can improve the interaction of Nilotinib-d3 with the sorbent.

• Washing Step: The wash solvent should be strong enough to remove interferences without eluting the analyte. If you suspect analyte loss during this step, try using a weaker wash solvent (e.g., a lower percentage of organic solvent).

• Elution Step: The elution solvent must be strong enough to completely desorb Nilotinib-d3 from the sorbent. You may need to optimize the organic solvent composition and pH of the elution solvent. For instance, adding a small amount of ammonia or formic acid to the elution solvent can improve the recovery of basic or acidic compounds, respectively.

• Drying Step: Ensure the cartridge is adequately dried before elution, as residual water can affect the elution efficiency of organic solvents.

Q3: We are considering switching to liquid-liquid extraction (LLE) for Nilotinib-d3. What are the key parameters to optimize for high recovery?

A3: LLE is a powerful technique that relies on the differential solubility of the analyte in two immiscible liquids. To optimize LLE for Nilotinib-d3:

• Choice of Extraction Solvent: Select an organic solvent in which Nilotinib is highly soluble and which is immiscible with the aqueous sample matrix. Common choices include ethyl acetate, methyl tert-butyl ether (MTBE), and dichloromethane.

• pH Adjustment: The pH of the aqueous phase is critical. Adjusting the pH to suppress the ionization of Nilotinib will increase its partitioning into the organic phase. As Nilotinib is a basic compound, adjusting the sample pH to be above its pKa will generally improve extraction efficiency into an organic solvent.

• Salting-out Effect: Adding salt (e.g., NaCl) to the aqueous phase can increase the partitioning of the analyte into the organic phase by reducing its solubility in the aqueous layer.

• Extraction Volume and Repetitions: Optimize the volume of the extraction solvent. Performing multiple extractions with smaller volumes of solvent is often more efficient than a single extraction with a large volume.

• Emulsion Formation: Emulsions at the interface of the two layers can trap the analyte and lead to low recovery. To minimize emulsion formation, use gentle mixing or centrifugation to break up any emulsions that do form.

Quantitative Data Summary

The following tables summarize recovery data for Nilotinib from various extraction methods reported in the literature.

Table 1: Protein Precipitation Recovery of Nilotinib

Sample Matrix	Precipitating Solvent	Recovery (%)	Reference
Blood Serum	Acetonitrile	83.9 - 96.8	[1]
Human Plasma	Acetonitrile	98.2 - 107.7	[2]
Human Plasma	Not Specified	99.2 ± 3.3	[3]

Table 2: Solid-Phase Extraction (SPE) Recovery of Nilotinib

Sample Matrix	SPE Cartridge	Elution Solvent	Recovery (%)	Reference
Human Plasma	Oasis HLB	Not Specified	72 - 78	[4]
Human Plasma	C8	Methanol	≥92.3	[5]

Table 3: Dispersive Micro-Solid Phase Extraction (D-µ-SPE) Recovery of Nilotinib

Sample Matrix	Adsorbent	Recovery (%)	Reference
Human Plasma	MIL-101(Fe)	89.18 - 91.53	[6]
Human Plasma	MIL-53(Al)	91.22 - 97.35	[6]

Experimental Protocols

1. Protein Precipitation (Based on a published method[1])

• To 100 µL of serum sample, add a known concentration of the internal standard (Nilotinib-d3).

• Add 300 µL of acetonitrile to precipitate the proteins.

• Vortex the mixture vigorously for 1 minute.

• Centrifuge the sample at 10,000 rpm for 10 minutes.

• Collect the supernatant and inject a portion into the analytical instrument (e.g., LC-MS/MS).

2. Solid-Phase Extraction (Based on a published method[4])

• Condition an Oasis HLB SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Load 100 µL of plasma sample (pre-treated with internal standard) onto the cartridge.

• Wash the cartridge with 1 mL of 5% methanol in water.

• Dry the cartridge under vacuum for 1 minute.

• Elute the analyte with 1 mL of methanol.

• Evaporate the eluate to dryness and reconstitute in the mobile phase for analysis.

Visualizations

Signaling Pathways

Nilotinib is a tyrosine kinase inhibitor that primarily targets the BCR-ABL fusion protein, which is characteristic of chronic myeloid leukemia (CML). It also has off-target effects, including the inhibition of the p38α MAPK pathway, which is involved in inflammatory responses.

Caption: Nilotinib's dual inhibition of BCR-ABL and p38α MAPK pathways.

Experimental Workflows

The following diagrams illustrate the general workflows for the three main extraction techniques discussed.

Protein Precipitation Workflow

Caption: A typical workflow for protein precipitation sample preparation.

Solid-Phase Extraction (SPE) Workflow

Caption: A generalized workflow for solid-phase extraction.

Liquid-Liquid Extraction (LLE) Workflow

Caption: A standard workflow for liquid-liquid extraction.

References

• 1. researchgate.net [researchgate.net]
• 2. High‐performance Liquid Chromatographic Ultraviolet Detection of Nilotinib in Human Plasma from Patients with Chronic Myelogenous Leukemia, and Comparison with Liquid Chromatography‒Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. High-performance liquid chromatography with solid-phase extraction for the quantitative determination of nilotinib in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Dispersive micro-solid phase extraction based on two MOFs as highly effective adsorbents for analysis of nilotinib in plasma and wastewater - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Nilotinib-d3 Mass Spectrometry Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering low signal intensity for Nilotinib-d3 in mass spectrometry (MS) experiments.

Frequently Asked Questions (FAQs)

Q1: What are the typical mass transitions for Nilotinib and Nilotinib-d3?

A1: For positive electrospray ionization (ESI) mode, the commonly monitored [M+H]⁺ ion for Nilotinib is m/z 530.4.[1] For the deuterated internal standard, Nilotinib-d3, the corresponding [M+H]⁺ ion is m/z 534.4.[1] A common MRM transition for Nilotinib is m/z 530.7 → 289.5.

Q2: What is a suitable starting concentration for Nilotinib-d3 internal standard?

A2: A common approach is to add a fixed concentration of the internal standard to all samples, including calibration standards and quality controls. The concentration should be high enough to provide a stable and reproducible signal but not so high that it causes detector saturation. A specific example from a validated method used a 500 ng/mL solution of [C¹³₂,N¹⁵₂]-nilotinib, of which 10 µL was added to 200 µL of plasma.

Q3: What are the general storage conditions for Nilotinib and Nilotinib-d3 stock solutions?

A3: Stock solutions of Nilotinib are typically prepared in a mixture of acetonitrile and water (e.g., 50:50, v/v) and can be stored at 4°C in the dark.[1] For long-term storage, -20°C is also commonly used. It is crucial to prevent degradation by protecting the solutions from light.

Q4: Can Nilotinib-d3 be susceptible to degradation?

A4: Yes, Nilotinib can degrade under certain conditions. It has been shown to be susceptible to hydrolysis under both acidic and alkaline conditions. However, it is relatively stable under oxidative, thermal, and photolytic stress. When preparing and storing samples, it is important to control the pH and temperature to minimize degradation.

Troubleshooting Guide for Low Signal Intensity of Nilotinib-d3

Low signal intensity of the internal standard, Nilotinib-d3, can compromise the accuracy and precision of your quantitative analysis. This guide provides a systematic approach to identifying and resolving common issues.

Problem 1: Low or No Nilotinib-d3 Signal Across All Samples

This often points to a systemic issue with the instrument, reagents, or the internal standard solution itself.

Possible Causes and Solutions:

• Incorrect Mass Spectrometer Settings:

  • Verification: Double-check that the mass spectrometer is set to monitor the correct m/z for Nilotinib-d3 ([M+H]⁺ ≈ 534.4).[1]

  • Action: Infuse a fresh, known concentration of Nilotinib-d3 solution directly into the mass spectrometer to optimize tuning parameters such as cone voltage and collision energy.

• Degraded or Improperly Prepared Internal Standard Stock Solution:

  • Verification: Prepare a fresh stock solution of Nilotinib-d3 from a reliable source.

  • Action: Compare the signal from the new stock solution with the old one. If the new solution provides a significantly better signal, discard the old stock. Ensure proper storage conditions (e.g., 4°C, protected from light) are maintained.[1]

• Mobile Phase Issues:

  • Verification: Ensure the mobile phase composition and pH are appropriate for the ionization of Nilotinib. Acidic mobile phases containing formic acid or ammonium formate are commonly used to promote protonation in positive ESI mode.[1]

  • Action: Prepare fresh mobile phase. Consider slightly adjusting the pH or the organic solvent concentration to enhance ionization efficiency.

Problem 2: Gradual Decrease in Nilotinib-d3 Signal Over an Analytical Run

A progressive decline in signal intensity often indicates a problem with the LC system or the MS source getting contaminated.

Possible Causes and Solutions:

• LC Column Degradation or Contamination:

  • Verification: Monitor the column pressure. A significant increase or fluctuation may indicate a blockage.

  • Action: If the column is suspect, wash it with a strong solvent or replace it.

• Contamination of the Mass Spectrometer Ion Source:

  • Verification: Visually inspect the ion source for any buildup of non-volatile salts or other contaminants.

  • Action: Clean the ion source components, including the capillary and cone, according to the manufacturer's instructions.

• Instability of Nilotinib-d3 in the Autosampler:

  • Verification: While Nilotinib has shown stability in the autosampler for up to 72 hours, this can be matrix-dependent.[1]

  • Action: If samples are being stored in the autosampler for an extended period, consider re-preparing a subset of samples and analyzing them immediately to see if the signal improves.

Problem 3: Inconsistent or Erratic Nilotinib-d3 Signal Across Different Samples

This variability is often linked to sample-specific issues, such as matrix effects or inconsistent sample preparation.

Possible Causes and Solutions:

• Matrix Effects (Ion Suppression or Enhancement):

  • Verification: The sample matrix can significantly impact the ionization efficiency of the analyte and internal standard. To assess this, compare the signal of Nilotinib-d3 in a neat solution versus a post-extraction spiked blank matrix sample.[1]

  • Action:

    • Improve sample cleanup to remove interfering matrix components. Consider switching from protein precipitation to a more selective method like liquid-liquid extraction or solid-phase extraction.

    • Adjust the chromatography to separate Nilotinib-d3 from the co-eluting matrix components that are causing ion suppression.

• Inconsistent Sample Preparation:

  • Verification: Review your sample preparation workflow for any steps that could introduce variability, such as inconsistent pipetting, incomplete solvent evaporation, or variations in extraction time.

  • Action: Ensure that the internal standard is added to every sample, standard, and quality control at the very beginning of the sample preparation process to account for variability in extraction recovery.

Quantitative Data Summary

Table 1: Example LC-MS/MS Parameters for Nilotinib Analysis

Parameter	Value	Reference
LC Column	Hydro-Synergi	[1]
Mobile Phase A	0.1% Formic Acid in Water	[1]
Mobile Phase B	0.1% Formic Acid in Methanol	[1]
Flow Rate	0.2 mL/min	[1]
Ionization Mode	ESI Positive	[1]
Capillary Voltage	4.0 kV	[1]
Cone Voltage	60 V	[1]
Probe Temperature	400 °C	[1]
Nilotinib [M+H]⁺	m/z 530.4	[1]
Nilotinib-d3 [M+H]⁺	m/z 534.4	[1]

Table 2: Comparison of Sample Preparation Methods

Method	Description	Pros	Cons
Protein Precipitation	Addition of a solvent like acetonitrile to precipitate proteins.	Simple, fast, and requires minimal method development.	Can result in significant matrix effects due to insufficient cleanup.
Liquid-Liquid Extraction	Partitioning of the analyte between two immiscible liquid phases.	Provides cleaner extracts than protein precipitation, reducing matrix effects.	More labor-intensive and requires larger volumes of organic solvents.
Solid-Phase Extraction	Analyte is retained on a solid sorbent while interferences are washed away.	Offers the cleanest extracts and can be automated.	Can be more expensive and requires more extensive method development.

Experimental Protocols

Protocol 1: Sample Preparation using Protein Precipitation

This protocol is adapted from a validated method for the quantification of Nilotinib in human plasma.[1]

• To 200 µL of plasma sample, standard, or quality control, add 10 µL of Nilotinib-d3 internal standard solution.

• Add 1 mL of acetonitrile to precipitate the proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 16,000 x g for 6 minutes.

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a stream of nitrogen at 37°C.

• Reconstitute the dried residue in 100 µL of the initial mobile phase.

• Inject an aliquot into the LC-MS/MS system.

Visualizations

Caption: Troubleshooting workflow for low Nilotinib-d3 signal.

Caption: Simplified BCR-ABL signaling pathway and the inhibitory action of Nilotinib.

References

• 1. A High-Performance Liquid Chromatography-Mass Spectrometry Assay for Quantitation of the Tyrosine Kinase Inhibitor Nilotinib in Human Plasma and Serum - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Nilotinib-d3 Solution Stability

This technical support center provides guidance on preventing the degradation of Nilotinib-d3 in solution, offering troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for Nilotinib-d3 solutions?

A1: For optimal stability, Nilotinib-d3 solutions, typically dissolved in DMSO, should be stored at -20°C in tightly sealed vials, protected from light.[1][2] It is recommended to aliquot the solution into single-use volumes to avoid repeated freeze-thaw cycles, which can accelerate degradation.[1] Once a solution is prepared, it is advisable to use it within three months to prevent a loss of potency.[1]

Q2: My Nilotinib-d3 solution has changed color. Is it still usable?

A2: A change in the color of your Nilotinib-d3 solution may indicate degradation. Nilotinib is a white to slightly yellowish or greenish-yellowish powder.[3] While slight color variations can occur, a significant change, especially when accompanied by precipitation, suggests that the compound may have degraded and should not be used for experiments requiring high accuracy. We recommend preparing a fresh solution.

Q3: I observe unexpected peaks in my LC-MS analysis of a Nilotinib-d3 solution. What could they be?

A3: Unexpected peaks in your chromatogram likely represent degradation products. Nilotinib is known to be susceptible to degradation under certain conditions, particularly hydrolysis (in acidic or basic environments) and oxidation.[4][5][6] The most common degradation products result from the hydrolysis of the amide bond.[4] Refer to the "Troubleshooting Guide" section for more details on identifying these degradants.

Q4: Does the deuterium labeling in Nilotinib-d3 affect its stability compared to Nilotinib?

A4: While specific degradation kinetics for Nilotinib-d3 are not extensively published, the substitution of hydrogen with deuterium typically slows down metabolic processes due to the kinetic isotope effect.[2][7] This can lead to a longer half-life in biological systems.[2] However, the fundamental chemical stability of Nilotinib-d3 in solution under various chemical and physical stresses is expected to be very similar to that of unlabeled Nilotinib. The primary degradation pathways, such as hydrolysis of the amide bond, are unlikely to be significantly affected by the deuterium substitution at the methyl group on the imidazole ring.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments with Nilotinib-d3 solutions.

Issue 1: Suspected Degradation in Stored Solution

Symptoms:

• Appearance of new peaks in HPLC or LC-MS analysis.

• Reduced peak area of the parent Nilotinib-d3 compound.

• Visible precipitation or color change in the solution.

Possible Causes and Solutions:

Possible Cause	Explanation	Recommended Action
Acidic or Basic Hydrolysis	Nilotinib is susceptible to hydrolysis of its amide linkage in both acidic and basic conditions, leading to the formation of specific degradation products.[4][5][6]	Ensure the pH of your solution is neutral. Avoid using acidic or basic solvents or buffers for prolonged storage. If your experimental conditions require a non-neutral pH, prepare the solution fresh immediately before use.
Oxidation	Exposure to oxidizing agents or even atmospheric oxygen over time can lead to the formation of oxidative degradation products.[4][5][6]	Store solutions under an inert atmosphere (e.g., nitrogen or argon) if long-term stability is critical. Avoid sources of peroxides in solvents.
Photodegradation	Although generally considered stable to light, prolonged exposure to direct light can contribute to degradation.[4][5][6]	Always store Nilotinib-d3 solutions in amber vials or otherwise protected from light.[1]
Improper Storage Temperature	Storing solutions at temperatures above -20°C can accelerate degradation.	Adhere strictly to the recommended storage temperature of -20°C.[2]
Repeated Freeze-Thaw Cycles	Each freeze-thaw cycle can introduce moisture and stress the compound, leading to gradual degradation.[1]	Prepare single-use aliquots of your stock solution to minimize the number of freeze-thaw cycles.[1]

Issue 2: Identifying Common Degradation Products

If you suspect degradation, you can tentatively identify the degradation products based on their mass-to-charge ratio (m/z) in mass spectrometry analysis. The primary degradation of Nilotinib involves the cleavage of the amide bond.

Diagram of Nilotinib Degradation Pathway

Caption: Major degradation pathways of Nilotinib.

Quantitative Data on Nilotinib Degradation

The following table summarizes the degradation of Nilotinib under various stress conditions. This data is for unlabeled Nilotinib but is expected to be a good indicator for the stability of Nilotinib-d3.

Stress Condition	Reagent	Temperature	Time	Total Degradation (%)	Major Degradation Product(s)	Reference
Acid Hydrolysis	1N HCl	60°C	10 hours	26.17	DP-1 (20.36%)	[4]
Base Hydrolysis	1N NaOH	60°C	10 hours	23.71	DP-1 (10.8%), DP-2 (7.96%)	[4]
Oxidation	5% H₂O₂	Room Temp	18 hours	16.21	DP-3 (14.46%)	[4]
Thermal Degradation	-	-	-	No degradation observed	-	[4]
Photolytic Degradation	-	-	-	No degradation observed	-	[4]

Experimental Protocols

Stability-Indicating HPLC Method for Nilotinib

This protocol provides a general framework for a stability-indicating HPLC method to assess the purity of Nilotinib-d3 solutions.

Objective: To separate Nilotinib-d3 from its potential degradation products.

Materials:

• HPLC system with UV detector

• C18 reverse-phase column (e.g., 100 mm x 4.6 mm, 3.5 µm)[8]

• Mobile Phase A: 10 mM Potassium Dihydrogen Phosphate (KH₂PO₄) in water[8]

• Mobile Phase B: Acetonitrile[8]

• Nilotinib-d3 solution

• Methanol (for sample preparation)[8]

Chromatographic Conditions:

• Mobile Phase: Isocratic elution with a mixture of Mobile Phase A and Mobile Phase B (e.g., 54.5:45.5 v/v)[8]

• Flow Rate: 1.0 mL/min[8]

• Column Temperature: Ambient

• Detection Wavelength: 265 nm[8]

• Injection Volume: 20 µL[8]

Procedure:

• Standard Preparation: Prepare a standard solution of Nilotinib-d3 in methanol at a known concentration.

• Sample Preparation: Dilute the Nilotinib-d3 solution to be tested with methanol to a suitable concentration for HPLC analysis.

• Analysis: Inject the standard and sample solutions into the HPLC system.

• Data Evaluation: Compare the chromatogram of the sample solution to that of the standard. The appearance of new peaks or a decrease in the area of the main Nilotinib-d3 peak indicates degradation.

Workflow for Stability Testing

Caption: Recommended workflow for handling Nilotinib-d3 solutions.

Signaling Pathway

Nilotinib is a potent inhibitor of the BCR-ABL tyrosine kinase, which is a hallmark of chronic myeloid leukemia (CML).[9] The diagram below illustrates the simplified signaling pathway affected by Nilotinib.

Caption: Simplified BCR-ABL signaling pathway and the inhibitory action of Nilotinib.

References

• 1. [PDF] FORCED DEGRADATION STUDIES OF NILOTINIB HYDROCHLORIDE: ISOLATION, IDENTIFICATION & CHARACTERIZATION OF IMPURITIES | Semantic Scholar [semanticscholar.org]
• 2. Deuterium: Slowing Metabolism One C–H Bond At A Time - Ingenza [ingenza.com]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. FORCED DEGRADATION STUDIES OF NILOTINIB HYDROCHLORIDE: ISOLATION, IDENTIFICATION & CHARACTERIZATION OF IMPURITIES | International Journal of Pharmaceutical Sciences and Drug Research [ijpsdronline.com]
• 6. researchgate.net [researchgate.net]
• 7. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. akjournals.com [akjournals.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Isotopic Exchange Potential of Deuterium in Nilotinib-d3

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Nilotinib-d3. The information addresses potential issues related to the isotopic stability of the deuterium labels during experimental procedures.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the handling and analysis of Nilotinib-d3.

Issue	Potential Cause	Recommended Solution
Loss of Deuterium Signal/Mass Shift in Mass Spectrometry Analysis	Back-Exchange: Protic solvents (e.g., water, methanol) in the mobile phase or sample diluent can facilitate the exchange of deuterium atoms with hydrogen atoms. This is more likely to occur at non-benzylic, aliphatic sites.	- Use aprotic solvents (e.g., acetonitrile, dioxane) for sample preparation and chromatography where possible.- Minimize the time the sample is in protic solvents.- If aqueous mobile phases are necessary, use D₂O-based buffers to minimize back-exchange.- Optimize LC-MS/MS parameters to reduce in-source exchange, such as using a cooler ESI source temperature.
Acidic or Basic Conditions: Strong acidic or basic conditions during sample extraction or analysis can catalyze the H/D exchange. Nilotinib is known to be susceptible to degradation in strong acid and base.	- Maintain the pH of all solutions as close to neutral (pH 6-8) as possible.- If pH adjustment is necessary, use the mildest effective acidic or basic conditions and minimize exposure time.
Elevated Temperatures: High temperatures during sample preparation, storage, or analysis can provide the energy needed for deuterium exchange. Nilotinib shows thermal degradation above 193°C.[1]	- Store Nilotinib-d3 stock solutions and samples at recommended low temperatures (e.g., -20°C or -80°C).- Avoid prolonged exposure of samples to room temperature or higher.- Use a cooled autosampler if available.
Inconsistent Internal Standard Performance	Variable Deuterium Exchange: Inconsistent sample handling, such as varying incubation times or temperatures, can lead to different levels of deuterium exchange between samples.	- Standardize all sample preparation steps, ensuring consistent timing, temperature, and solvent composition for all samples and standards.- Prepare calibration curves and quality control samples in the same matrix as the study samples to account for any matrix effects on exchange.
Chromatographic Isotope Effect: The C-D bond is slightly shorter and stronger than the C-H bond, which can sometimes lead to a small difference in retention time between the deuterated and non-deuterated compound, especially in highly efficient chromatographic systems.	- Ensure that the peak integration windows for both the analyte and the internal standard are appropriate to capture their respective chromatographic peaks accurately.- Co-elution is generally expected, but slight shifts should be monitored.
Poor Peak Shape or Signal Intensity	Adsorption to Surfaces: Nilotinib is a relatively hydrophobic molecule and may adsorb to glass or plastic surfaces, leading to loss of material.	- Use silanized glassware or polypropylene tubes to minimize adsorption.- Include a small percentage of a compatible organic solvent in aqueous sample matrices.

Frequently Asked Questions (FAQs)

Q1: How stable is the deuterium label on Nilotinib-d3?

Q2: What are the optimal storage conditions for Nilotinib-d3?

A2: Nilotinib-d3 should be stored as a solid at -20°C for long-term stability. Stock solutions should be prepared in a suitable aprotic solvent like DMSO or acetonitrile and stored at -20°C or -80°C in tightly sealed containers to prevent evaporation and moisture condensation. Avoid repeated freeze-thaw cycles.

Q3: Can I use water or methanol in my mobile phase when analyzing Nilotinib-d3 by LC-MS?

A3: While the use of protic solvents like water and methanol is common in reversed-phase chromatography, they can contribute to back-exchange of deuterium. To minimize this, keep the percentage of aqueous/protic solvent as low as chromatographically acceptable and ensure the run times are as short as possible. Using D₂O in the mobile phase can help mitigate back-exchange but is often not practical for routine analysis.

Q4: How does pH affect the stability of the deuterium label?

A4: Both acidic and basic conditions can catalyze hydrogen-deuterium exchange. Nilotinib itself shows pH-dependent stability, being more soluble in acidic conditions but susceptible to degradation at pH extremes.[2] For maintaining the integrity of the deuterium label, it is recommended to work in a pH range of 6-8.

Q5: What is the "isotopic effect" and how can it affect my results?

A5: The kinetic isotope effect (KIE) refers to the change in the rate of a chemical reaction when one of the atoms in the reactants is replaced by one of its isotopes. The C-D bond is stronger than the C-H bond, which can lead to a slightly slower rate of reactions involving the cleavage of this bond. In the context of LC-MS, this can sometimes manifest as a slight difference in chromatographic retention time between the deuterated internal standard and the non-deuterated analyte. This is generally a minor effect but should be considered during method development and validation.

Quantitative Data on Deuterium Exchange

Specific kinetic data for the deuterium exchange of Nilotinib-d3 is not publicly available. The following table provides an illustrative example of how such data would be presented. The values are hypothetical and intended to demonstrate the format for reporting isotopic stability.

Condition	Parameter	Value	% Deuterium Loss (Hypothetical)
pH Stability	pH 3 (1 hour @ 25°C)	0.1 M HCl	< 1%
pH 7 (1 hour @ 25°C)	Phosphate Buffer	< 0.5%
pH 10 (1 hour @ 25°C)	Carbonate Buffer	1-2%
Temperature Stability	4°C (24 hours in 50% ACN/H₂O)	-	< 1%
25°C (24 hours in 50% ACN/H₂O)	-	2-3%
50°C (1 hour in 50% ACN/H₂O)	-	5-7%
Solvent Stability (24 hours @ 25°C)	Acetonitrile	-	< 0.1%
Methanol	-	1-2%
Water	-	2-4%

Note: This table is for illustrative purposes only. Actual exchange rates should be determined experimentally.

Experimental Protocols

Protocol: Assessment of Isotopic Stability of Nilotinib-d3 by LC-MS/MS

This protocol outlines a general procedure to evaluate the potential for deuterium exchange of Nilotinib-d3 under various conditions.

1. Materials:

• Nilotinib-d3 reference standard

• Nilotinib reference standard

• HPLC-grade acetonitrile, methanol, and water

• D₂O (deuterium oxide)

• Formic acid, ammonium acetate, and other necessary buffer components

• Control human plasma (or other relevant biological matrix)

2. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

3. Procedure:

a. Stock Solution Preparation:

• Prepare a 1 mg/mL stock solution of Nilotinib-d3 in DMSO.
• Prepare a 1 mg/mL stock solution of Nilotinib in DMSO.

b. Stability Study Sample Preparation:

• pH Stress:
• Prepare solutions of Nilotinib-d3 at a final concentration of 1 µg/mL in buffers of varying pH (e.g., pH 3, 5, 7, 9, 11).
• Incubate the solutions at a controlled temperature (e.g., 25°C or 37°C) for specific time points (e.g., 0, 1, 4, 8, 24 hours).
• Temperature Stress:
• Prepare a solution of Nilotinib-d3 at 1 µg/mL in a standard solvent mixture (e.g., 50:50 acetonitrile:water).
• Incubate aliquots at different temperatures (e.g., 4°C, 25°C, 50°C) for a set time course.
• Solvent Stress:
• Prepare solutions of Nilotinib-d3 at 1 µg/mL in various solvents (e.g., 100% acetonitrile, 100% methanol, 50:50 acetonitrile:water, 100% water).
• Incubate at a controlled temperature for a set time course.
• Matrix Stability:
• Spike Nilotinib-d3 into control plasma at a relevant concentration.
• Incubate at different temperatures (e.g., room temperature, 37°C) for various durations to simulate sample processing times.
• Perform freeze-thaw stability by subjecting spiked plasma samples to multiple freeze (-80°C) and thaw cycles.

c. Sample Analysis by LC-MS/MS:

• At each time point, quench the reaction if necessary (e.g., by neutralization or dilution in a cold, aprotic solvent).
• Analyze the samples by a validated LC-MS/MS method.
• Monitor the mass transitions for both Nilotinib and Nilotinib-d3. Crucially, also monitor for the potential back-exchanged species (e.g., Nilotinib-d2, Nilotinib-d1).

d. Data Analysis:

• Calculate the peak area ratio of the deuterated species to the sum of the peak areas of all isotopic forms (deuterated and back-exchanged).
• Plot the percentage of remaining deuterated form against time for each condition to assess the rate and extent of deuterium exchange.

Visualizations

References

• 1. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 2. m.youtube.com [m.youtube.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of an Analytical Method for Nilotinib Utilizing Nilotinib-d3

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methods for the quantification of Nilotinib, a tyrosine kinase inhibitor, with a focus on the validation of a method using its deuterated stable isotope-labeled internal standard, Nilotinib-d3. The use of a stable isotope-labeled internal standard is widely considered the gold standard in quantitative bioanalysis by liquid chromatography-mass spectrometry (LC-MS) due to its ability to effectively compensate for variability during sample processing and analysis.[1][2] This guide will delve into the performance of Nilotinib-d3 as an internal standard and compare it with alternative approaches.

The Gold Standard: Nilotinib-d3 as an Internal Standard

Stable isotope-labeled internal standards (SIL-IS), such as Nilotinib-d3, are the preferred choice for quantitative LC-MS bioanalysis because their physicochemical properties are nearly identical to the analyte of interest.[3][4] This ensures they co-elute with the analyte and experience similar effects from the sample matrix, leading to more accurate and precise results. The primary advantage of a SIL-IS is its ability to mimic the analyte throughout the entire analytical process, from extraction to detection, thereby correcting for variations in sample preparation, injection volume, and matrix effects.[2][5]

While highly advantageous, it is important for researchers to be aware of potential challenges with deuterated standards, such as possible chromatographic shifts where the deuterated version elutes slightly earlier than the non-labeled analyte.[6] However, the benefits in terms of improved data quality generally outweigh these minor considerations.[7]

Performance Comparison of Analytical Methods for Nilotinib

The following tables summarize the performance characteristics of an LC-MS/MS method for Nilotinib using a stable isotope-labeled internal standard ([¹³C₂,¹⁵N₂]-Nilotinib, functionally equivalent to Nilotinib-d3) and compares it to a method utilizing a non-isotopically labeled internal standard, gliquidone.

Table 1: Method Performance using a Stable Isotope-Labeled Internal Standard ([¹³C₂,¹⁵N₂]-Nilotinib) [8]

Validation Parameter	Performance Metric	Result
Linearity	Concentration Range	5 - 5000 ng/mL
Correlation Coefficient (r²)	> 0.995
Accuracy	% Nominal Concentration	92.1 - 109.5%
Precision	Intra-assay (% CV)	2.5 - 7.8%
Inter-assay (% CV)	0 - 5.6%
Stability (in plasma)	Bench-top (4h, RT)	95.8 - 102.5% of initial
Freeze-thaw (3 cycles)	94.7 - 105.7% of initial
Long-term (-80°C, 7 months)	100.6 - 106.6% of initial

Table 2: Method Performance using a Non-Isotopically Labeled Internal Standard (Gliquidone)

Validation Parameter	Performance Metric	Result
Linearity	Concentration Range	2.4 - 4700.0 ng/mL
Correlation Coefficient (r²)	Not explicitly stated, but linearity was achieved
Accuracy	% RE (Relative Error)	Within ±15%
Precision	Intra-day (% RSD)	< 15%
Inter-day (% RSD)	< 15%
Recovery	Mean Extraction Recovery	82.6 - 103.4%

As the data indicates, the method employing the stable isotope-labeled internal standard demonstrates excellent accuracy and precision over a wide linear range. The stability of Nilotinib under various storage conditions was also thoroughly validated. The method using gliquidone as an internal standard also meets typical validation acceptance criteria, but the use of a non-isotopic analog may not fully compensate for all sources of variability to the same extent as a deuterated standard.

Experimental Protocols

Method 1: LC-MS/MS with [¹³C₂,¹⁵N₂]-Nilotinib Internal Standard[9]

1. Sample Preparation:

• To 200 µL of plasma or serum, add 10 µL of a 500 ng/mL solution of [¹³C₂,¹⁵N₂]-nilotinib in 50:50 acetonitrile:water.

• Add 1 mL of acetonitrile to precipitate proteins.

• Vortex for 1 minute and then centrifuge at 16,000 × g for 6 minutes.

• Transfer the supernatant and evaporate to dryness under a stream of nitrogen at 37°C.

• Reconstitute the residue in 100 µL of 50:50 methanol:water and inject 5 µL into the LC-MS system.

2. Liquid Chromatography:

• Column: Hydro-Synergi 4 µm, 50 × 2.0 mm

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in methanol

• Flow Rate: 0.2 mL/min

• Gradient: 5% B to 95% B over 5 minutes, hold at 95% B for 2 minutes, then return to 5% B and re-equilibrate for 3 minutes.

3. Mass Spectrometry:

• Instrument: ThermoFinnigan MSQ single quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Monitored Ions (SIM):

  • Nilotinib: m/z 530.4

  • [¹³C₂,¹⁵N₂]-Nilotinib: m/z 534.4

Method 2: UPLC-MS/MS with Gliquidone Internal Standard[3]

1. Sample Preparation:

• To a plasma sample, add the internal standard (gliquidone).

• Perform liquid-liquid extraction with ethyl acetate.

• Evaporate the organic layer and reconstitute the residue for injection.

2. Liquid Chromatography:

• Column: Xtimate Phenyl column

• Mobile Phase: Isocratic mixture of 0.15% formic acid and 0.05% ammonium acetate in water (A) and acetonitrile (B) (40:60, v/v).

• Flow Rate: 0.25 mL/min

3. Mass Spectrometry:

• Ionization Mode: Multiple Reaction Monitoring (MRM), Positive

• MRM Transitions:

  • Nilotinib: m/z 530.7 → 289.5

  • Gliquidone (IS): m/z 528.5 → 403.4

Visualizing the Workflow

The following diagrams illustrate the experimental workflow for the bioanalytical method using a stable isotope-labeled internal standard.

Caption: Experimental workflow for Nilotinib quantification.

Caption: Nilotinib's mechanism of action in CML.

References

• 1. crimsonpublishers.com [crimsonpublishers.com]
• 2. IS Responses in LC-MS/MS Bioanalysis - BioPharma Services [biopharmaservices.com]
• 3. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. chromforum.org [chromforum.org]
• 7. scispace.com [scispace.com]
• 8. A High-Performance Liquid Chromatography-Mass Spectrometry Assay for Quantitation of the Tyrosine Kinase Inhibitor Nilotinib in Human Plasma and Serum - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Linearity and Range of Detection for Nilotinib Quantification Using Nilotinib-d3

For researchers, scientists, and drug development professionals engaged in the therapeutic drug monitoring and pharmacokinetic studies of Nilotinib, a precise and reliable quantification method is paramount. This guide provides an objective comparison of various analytical methods for determining Nilotinib concentrations in biological matrices, with a focus on the linearity and detection range when using its deuterated internal standard, Nilotinib-d3. The use of a stable isotope-labeled internal standard like Nilotinib-d3 is a gold standard in mass spectrometry-based quantification, offering high accuracy and precision by correcting for matrix effects and variability in sample processing.

Performance Comparison of Analytical Methods

The following table summarizes the linearity and detection range of different published methods for Nilotinib quantification. The primary method highlighted utilizes Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with Nilotinib-d3 as the internal standard, providing a benchmark for comparison against other techniques.

Analytical Method	Internal Standard	Linearity Range (ng/mL)	LLOQ (ng/mL)	ULOQ (ng/mL)	Matrix
LC-MS/MS	Nilotinib-d3	20.0 - 10,000	20.0	10,000	Human EDTA Plasma [1]
LC-MS/MS	Nilotinib-d4	17 - 4100 µg/L (17 - 4100 ng/mL)	11 µg/L (11 ng/mL)	Not Specified	Plasma
LC-MS/MS	[C132,N152]-nilotinib	5 - 5000	5	5000	Human Plasma and Serum[2]
LC-MS/MS	Not Specified	50 - 5000	50	5000	Human Plasma[3]
HPLC-UV	Dasatinib	50 - 2500	50	2500	Human Plasma[4]
RP-HPLC	Not Specified	2 - 10 µg/mL (2000 - 10000 ng/mL)	31.63 ng/mL	Not Specified	Bulk and Pharmaceutical Dosage Form[5]
RP-HPLC	Not Specified	5 - 50 µg/mL (5000 - 50000 ng/mL)	Not Specified	Not Specified	Bulk and Formulation[6]

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing analytical assays. Below are the experimental protocols for two distinct methods of Nilotinib quantification.

Method 1: LC-MS/MS with Nilotinib-d3 Internal Standard

This method, adapted from a validated assay for the simultaneous determination of multiple tyrosine kinase inhibitors, demonstrates a robust and sensitive approach for Nilotinib quantification in human plasma.[1]

1. Sample Preparation:

• To 50 µL of human EDTA plasma, add the internal standard working solution containing Nilotinib-d3.

• Precipitate plasma proteins by adding a suitable organic solvent.

• Vortex mix the samples to ensure thorough mixing.

• Centrifuge the samples to pellet the precipitated proteins.

• Inject an aliquot of the clear supernatant directly onto the LC-MS/MS system.

2. Chromatographic Conditions:

• HPLC System: A high-performance liquid chromatography system.

• Column: A reversed-phase C18 column (e.g., Gemini C18, 50 x 2.0 mm, 5.0 µm particle size) maintained at 40°C.[1]

• Mobile Phase: A gradient elution using a mixture of 10 mM ammonium hydroxide in water (pH 10.5) and 1 mM ammonium hydroxide in methanol.[1]

• Flow Rate: 250 µL/min.[1]

• Injection Volume: 10 µL.[1]

3. Mass Spectrometric Conditions:

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ion mode.

• Detection: Multiple Reaction Monitoring (MRM) of the transitions for Nilotinib and Nilotinib-d3.

Method 2: HPLC-UV with Dasatinib Internal Standard

This method presents a cost-effective alternative to LC-MS/MS, utilizing UV detection. While generally less sensitive, it can be suitable for certain applications.[4]

1. Sample Preparation:

• To 100 µL of plasma, add the internal standard, Dasatinib.

• Perform a solid-phase extraction (SPE) to isolate the analytes from plasma components.

• Evaporate the eluate to dryness.

• Reconstitute the residue in the mobile phase.

• Inject an aliquot into the HPLC system.

2. Chromatographic Conditions:

• HPLC System: A standard high-performance liquid chromatography system with a UV detector.

• Column: A Capcell Pak C18 MG II column (250 × 4.6 mm).[4]

• Mobile Phase: A mixture of 0.5% Na2HPO4 (pH 2.5), acetonitrile, and methanol (55:25:20, v/v/v).[4]

• Flow Rate: 1.0 mL/min.[4]

• Detection Wavelength: 250 nm.[4]

Visualized Experimental Workflow

The following diagram illustrates the typical workflow for the quantification of Nilotinib using LC-MS/MS with a deuterated internal standard.

Caption: Workflow for Nilotinib quantification by LC-MS/MS.

This guide provides a comparative overview to assist in the selection and implementation of an appropriate analytical method for Nilotinib quantification. The choice of method will ultimately depend on the specific requirements of the study, including the desired sensitivity, sample throughput, and available instrumentation. The use of a deuterated internal standard like Nilotinib-d3 in an LC-MS/MS assay remains the recommended approach for achieving the highest level of accuracy and precision.

References

• 1. 2024.sci-hub.se [2024.sci-hub.se]
• 2. A High-Performance Liquid Chromatography-Mass Spectrometry Assay for Quantitation of the Tyrosine Kinase Inhibitor Nilotinib in Human Plasma and Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development and clinical application of a liquid chromatography-tandem mass spectrometry-based assay to quantify eight tyrosine kinase inhibitors in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. High‐performance Liquid Chromatographic Ultraviolet Detection of Nilotinib in Human Plasma from Patients with Chronic Myelogenous Leukemia, and Comparison with Liquid Chromatography‒Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jpionline.org [jpionline.org]
• 6. jchr.org [jchr.org]

A Comparative Guide to Bioequivalence Studies of Nilotinib Formulations Employing Nilotinib-d3 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of different Nilotinib formulations based on bioequivalence studies. It is intended to serve as a valuable resource for researchers, scientists, and professionals involved in drug development and bioanalytical studies. The guide details experimental protocols, presents comparative pharmacokinetic data, and visualizes key concepts for enhanced comprehension. The use of a deuterated internal standard, such as Nilotinib-d3, is a cornerstone of the robust bioanalytical methods discussed herein, ensuring accuracy and precision in pharmacokinetic assessments.

Comparative Pharmacokinetic Data

Bioequivalence between a test and a reference Nilotinib formulation is established by comparing their pharmacokinetic parameters. The tables below summarize key pharmacokinetic data from bioequivalence studies, demonstrating the comparative bioavailability of different Nilotinib formulations.

Table 1: Bioequivalence of a Generic 200 mg Nilotinib Capsule vs. Reference (Tasigna®) in Healthy Chinese Volunteers under Fasting Conditions [1]

Pharmacokinetic Parameter	Test Formulation (Generic)	Reference Formulation (Tasigna®)	Geometric Mean Ratio (90% CI)
Cmax (ng/mL)	465.3 ± 148.2	478.9 ± 162.5	97.16% (90.84% - 103.90%)
AUC0-t (ng·h/mL)	6845.7 ± 2013.4	6998.1 ± 2154.8	97.82% (93.13% - 102.75%)
AUC0-∞ (ng·h/mL)	7012.3 ± 2089.6	7189.5 ± 2241.3	97.53% (92.83% - 102.48%)
Tmax (h)	3.0 (2.0 - 6.0)	3.0 (2.0 - 6.0)	-
t1/2 (h)	18.5 ± 3.2	18.9 ± 3.5	-

Data are presented as mean ± standard deviation for Cmax, AUC, and t1/2, and as median (range) for Tmax. The 90% confidence intervals for the geometric mean ratios of Cmax, AUC0-t, and AUC0-∞ fall within the bioequivalence acceptance range of 80%-125%.[1]

Table 2: Bioequivalence of Novel Reduced-Dose Nilotinib Tablets (Danziten™) vs. Nilotinib Capsules (Tasigna®) under Fasting Conditions [2][3]

Formulation Comparison	Pharmacokinetic Parameter	Test Formulation (Danziten™)	Reference Formulation (Tasigna®)	Geometric Mean Ratio (90% CI)
142 mg Tablet vs. 300 mg Capsule	Cmax	-	-	Within 80-125%
AUC	-	-	Within 80-125%
190 mg Tablet vs. 400 mg Capsule	Cmax	-	-	Within 80-125%
AUC	-	-	Within 80-125%

Specific mean and standard deviation values were not provided in the abstract; however, the study concluded that the novel tablet formulation provides bioequivalent exposures to the capsule formulation at approximately half the milligram strength under fasted conditions.[2][3]

Experimental Protocols

A robust and validated bioanalytical method is crucial for the accurate determination of Nilotinib concentrations in plasma samples. The following is a detailed methodology for a typical bioequivalence study of Nilotinib formulations.

Bioanalytical Method: Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

This method is highly sensitive and specific for the quantification of Nilotinib in human plasma.

1. Sample Preparation:

• A protein precipitation method is commonly employed for sample clean-up.

• To a 200 µL aliquot of human plasma, add a working solution of the internal standard (Nilotinib-d3 or a similar deuterated analog like [13C, 2H3]-Nilotinib).[4]

• Add acetonitrile to precipitate plasma proteins.

• Vortex the mixture and then centrifuge to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in the mobile phase for injection into the LC-MS/MS system.

2. Chromatographic Conditions:

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UPLC) system.

• Column: A reverse-phase column, such as a C18 column, is suitable for separating Nilotinib from endogenous plasma components.

• Mobile Phase: A gradient elution using a mixture of an aqueous phase (e.g., 0.1% formic acid in water) and an organic phase (e.g., methanol or acetonitrile).

• Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.

• Injection Volume: A small injection volume (e.g., 5-10 µL) is used.

3. Mass Spectrometric Conditions:

• Mass Spectrometer: A triple quadrupole mass spectrometer is used for its high selectivity and sensitivity.

• Ionization Source: Electrospray ionization (ESI) in the positive ion mode is typically used.

• Multiple Reaction Monitoring (MRM): The mass spectrometer is operated in MRM mode to monitor specific precursor-to-product ion transitions for both Nilotinib and the internal standard.

  • Nilotinib Transition: The precursor ion [M+H]+ for Nilotinib is m/z 530.4.[5]

  • Internal Standard (Nilotinib-d3) Transition: The precursor ion [M+H]+ for a deuterated internal standard would be slightly higher, for example, m/z 534.4.[5]

• The selection of specific product ions and optimization of collision energies are crucial for method sensitivity and specificity.

4. Method Validation:

• The bioanalytical method must be fully validated according to regulatory guidelines (e.g., FDA or EMA).

• Validation parameters include selectivity, specificity, linearity, accuracy, precision, recovery, matrix effect, and stability (freeze-thaw, short-term, long-term, and post-preparative).

Visualizations

Nilotinib Mechanism of Action: Signaling Pathway

Nilotinib is a potent inhibitor of the BCR-ABL tyrosine kinase, the hallmark of chronic myeloid leukemia (CML).[5] By binding to the ATP-binding site of the BCR-ABL protein, Nilotinib blocks its kinase activity, thereby inhibiting downstream signaling pathways that lead to cell proliferation and promoting apoptosis of cancer cells.[5]

Caption: Nilotinib inhibits the BCR-ABL tyrosine kinase, blocking downstream signaling.

Experimental Workflow for a Bioequivalence Study

The following diagram illustrates the typical workflow of a bioequivalence study for a new Nilotinib formulation.

Caption: Workflow of a typical two-way crossover bioequivalence study.

Logical Relationship in Bioequivalence Assessment

The core principle of bioequivalence assessment is to demonstrate that the 90% confidence interval for the ratio of the geometric means of the primary pharmacokinetic parameters (Cmax and AUC) for the test and reference products lies within the predefined acceptance range.

Caption: Logical flow for determining bioequivalence based on pharmacokinetic data.

References

• 1. Pharmacokinetics, Bioequivalence, and Safety Studies of a Generic Selective Tyrosine Kinase Inhibitor Nilotinib Capsule Versus a Branded Product in Healthy Chinese Volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. CN111521711A - Method for determining concentration of nilotinib in blood plasma - Google Patents [patents.google.com]
• 5. A High-Performance Liquid Chromatography-Mass Spectrometry Assay for Quantitation of the Tyrosine Kinase Inhibitor Nilotinib in Human Plasma and Serum - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Nilotinib, its Metabolites, and Nilotinib-d3: A Guide for Researchers

For researchers, scientists, and drug development professionals, a comprehensive understanding of a drug's metabolic profile and its analytical quantification is paramount. This guide provides a comparative analysis of the tyrosine kinase inhibitor Nilotinib, its primary metabolites, and the deuterated internal standard, Nilotinib-d3, with supporting experimental data and methodologies.

Nilotinib is a potent second-generation BCR-ABL tyrosine kinase inhibitor used in the treatment of chronic myeloid leukemia (CML).[1][2] Its efficacy is primarily attributed to the parent drug, as metabolites are considered to have insignificant pharmacological activity.[3][4] For accurate pharmacokinetic and bioequivalence studies, a stable, deuterated internal standard, Nilotinib-d3, is commonly employed in bioanalytical methods. This guide will delve into a comparison of these three entities, providing quantitative data, detailed experimental protocols, and visual representations of key pathways and workflows.

Pharmacokinetic Profile: Nilotinib vs. Its Metabolites

Nilotinib is the main circulating and pharmacologically active component in the serum.[3][5] It is primarily metabolized in the liver by the cytochrome P450 enzyme CYP3A4 through oxidation and hydroxylation.[3][6][7][8][9] While several metabolites are formed, they do not significantly contribute to the drug's therapeutic effect.[3][4]

The table below summarizes the key pharmacokinetic parameters of Nilotinib. A direct quantitative comparison with its metabolites is not extensively documented in publicly available literature, reinforcing the understanding that their contribution to the overall clinical effect is minimal.

Parameter	Nilotinib	Reference
Time to Peak Plasma Concentration (Tmax)	~3 hours	[6][7][8]
Elimination Half-life (t½)	~17 hours	[3][8][9]
Metabolism	Primarily hepatic (CYP3A4)	[3][6][7][8][9]
Excretion	Mainly in feces	[3][9]

The Role of Nilotinib-d3 in Bioanalysis

In quantitative bioanalysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a stable isotope-labeled internal standard is crucial for accuracy and precision. Nilotinib-d3, a deuterated form of Nilotinib, serves as an ideal internal standard. It is chemically identical to Nilotinib, ensuring it behaves similarly during sample preparation and chromatographic separation. However, its slightly higher mass allows it to be distinguished from the non-deuterated analyte by the mass spectrometer. This co-elution and differential detection enable correction for any variability in sample processing and instrument response, leading to highly reliable quantification of Nilotinib in biological matrices.

Experimental Protocols

Bioanalytical Method for the Quantification of Nilotinib in Human Plasma using LC-MS/MS

This section outlines a typical experimental protocol for the quantitative analysis of Nilotinib in human plasma, employing Nilotinib-d3 as an internal standard. This protocol is a composite of methodologies described in the scientific literature.

1. Sample Preparation:

• To 200 µL of human plasma, add 50 µL of Nilotinib-d3 internal standard solution (in methanol).

• Add 750 µL of acetonitrile to precipitate plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 200 µL of the mobile phase.

2. LC-MS/MS Conditions:

• Liquid Chromatography (LC):

  • Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 µm).

  • Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • Mass Transitions:

    • Nilotinib: m/z 530.2 → 289.2

    • Nilotinib-d3: m/z 533.2 → 292.2

The table below summarizes the key mass spectrometry parameters for Nilotinib and Nilotinib-d3.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Nilotinib	530.2	289.2
Nilotinib-d3	533.2	292.2

Visualizing Key Processes

To further elucidate the concepts discussed, the following diagrams, generated using Graphviz, illustrate the Nilotinib signaling pathway, the bioanalytical workflow, and the relationship between Nilotinib and its analytical standard.

References

• 1. Beneficial effects of combining nilotinib and imatinib in preclinical models of BCR-ABL+ leukemias - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nilotinib: a Novel, Selective Tyrosine Kinase Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ClinPGx [clinpgx.org]
• 4. Metabolism considerations for kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Population pharmacokinetic and exposure-response analysis of nilotinib in patients with newly diagnosed Ph+ chronic myeloid leukemia in chronic phase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Clinical Pharmacokinetic and Pharmacodynamic Overview of Nilotinib, a Selective Tyrosine Kinase Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Pharmacokinetics and pharmacodynamics of nilotinib in gastrointestinal stromal tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. youtube.com [youtube.com]

A Comparative Guide to Nilotinib, Imatinib, and Dasatinib in CML Treatment

This guide provides a detailed comparison of the efficacy and safety profiles of three prominent tyrosine kinase inhibitors (TKIs)—Nilotinib, Imatinib, and Dasatinib—used in the treatment of Chronic Myeloid Leukemia (CML). The information is based on long-term data from pivotal clinical trials, offering researchers, scientists, and drug development professionals a comprehensive resource for understanding their relative performance.

Mechanism of Action and Target Profile

Imatinib, the first-generation TKI, revolutionized CML treatment by targeting the BCR-ABL1 kinase, the hallmark of the disease.[1][2] It binds to the ATP-binding site of the kinase domain while it is in an inactive conformation, preventing the phosphorylation of downstream substrates and inhibiting leukemic cell proliferation.[1][3]

Nilotinib, a second-generation TKI, is a structural analog of imatinib but exhibits 10- to 30-fold greater potency in inhibiting the BCR-ABL1 tyrosine kinase.[2][4] Like imatinib, it also binds to the inactive conformation of the ABL kinase.[3][4] Dasatinib, another second-generation TKI, is structurally distinct and has approximately 325-fold higher potency against BCR-ABL than imatinib in vitro.[4][5] A key difference is that Dasatinib can bind to both the active and inactive conformations of the ABL kinase.[4][6]

Furthermore, the target profiles of these drugs vary significantly. Imatinib and Nilotinib are relatively specific, primarily inhibiting ABL, KIT, and PDGFR.[7][8] In contrast, Dasatinib has a broader target profile, inhibiting not only BCR-ABL but also the SRC family kinases (SFKs), c-KIT, and PDGFR, which may contribute to both its efficacy and distinct side-effect profile.[7][8]

Caption: BCR-ABL1 signaling pathway and points of inhibition by TKIs.

Experimental Protocols of Pivotal Trials

The comparative data in this guide are primarily drawn from two landmark, randomized phase 3 trials: ENESTnd (Evaluating Nilotinib Efficacy and Safety in Clinical Trials of Newly Diagnosed Patients) and DASISION (Dasatinib versus Imatinib Study in Treatment-Naïve CML Patients).

• ENESTnd Study Protocol : This open-label, multicenter trial randomized 846 patients with newly diagnosed chronic phase CML (CML-CP) into three arms.[9][10] Patients received either Nilotinib 300 mg twice daily, Nilotinib 400 mg twice daily, or Imatinib 400 mg once daily.[9] The primary endpoint was the rate of major molecular response (MMR; BCR-ABL1 transcript levels ≤0.1% on the International Scale) at 12 months.[10][11] Key secondary endpoints included complete cytogenetic response (CCyR) and progression-free survival (PFS).[12]

• DASISION Study Protocol : This open-label, multinational trial randomized 519 patients with newly diagnosed CML-CP to receive either Dasatinib 100 mg once daily or Imatinib 400 mg once daily.[5][13] Patients were stratified by their Hasford (Euro) risk score.[13][14] The primary endpoint was the rate of confirmed CCyR (cCCyR) by 12 months.[5][13] Secondary endpoints included the rate of MMR, time to cCCyR, PFS, and overall survival (OS).[15]

References

• 1. BCR-ABL1 Tyrosine Kinase Complex Signaling Transduction: Challenges to Overcome Resistance in Chronic Myeloid Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bcr-Abl tyrosine-kinase inhibitor - Wikipedia [en.wikipedia.org]
• 3. encyclopedia.pub [encyclopedia.pub]
• 4. First-line treatment for chronic myeloid leukemia: dasatinib, nilotinib, or imatinib - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dasatinib or imatinib in newly diagnosed chronic-phase chronic myeloid leukemia: 2-year follow-up from a randomized phase 3 trial (DASISION) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comparison of imatinib mesylate, dasatinib (BMS-354825), and nilotinib (AMN107) in an N-ethyl-N-nitrosourea (ENU)–based mutagenesis screen: high efficacy of drug combinations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ashpublications.org [ashpublications.org]
• 8. researchgate.net [researchgate.net]
• 9. mauriciolema.webhost4life.com [mauriciolema.webhost4life.com]
• 10. Long-term benefits and risks of frontline nilotinib vs imatinib for chronic myeloid leukemia in chronic phase: 5-year update of the randomized ENESTnd trial - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontline nilotinib in patients with chronic myeloid leukemia in chronic phase: results from the European ENEST1st study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ascopubs.org [ascopubs.org]
• 13. Final 5-Year Study Results of DASISION: The Dasatinib Versus Imatinib Study in Treatment-Naïve Chronic Myeloid Leukemia Patients Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 14. ashpublications.org [ashpublications.org]
• 15. DASISION Trial: 5-Year Efficacy and Safety of Dasatinib Versus Imatinib in Patients with Newly Diagnosed Chronic Phase CML [ciplamed.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Nilotinib-d3: A Procedural Guide

The proper disposal of Nilotinib-d3, a deuterated analog of the cytotoxic drug Nilotinib, is a critical component of laboratory safety and environmental responsibility. As with its parent compound, Nilotinib-d3 is classified as a hazardous substance and requires meticulous handling and disposal procedures to protect researchers, the wider community, and the environment.[1][2][3] Adherence to local, state, and federal regulations is paramount, and this guide provides a framework for its safe management from point-of-use to final disposal.

Immediate Safety and Handling Precautions

Before beginning any procedure that involves Nilotinib-d3, it is essential to obtain and review the Safety Data Sheet (SDS).[2][4][5] Work should be conducted in a designated area, preferably within a chemical fume hood or a biological safety cabinet, to minimize exposure risk.[3][6]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is the first line of defense against exposure. The following should be worn at all times when handling Nilotinib-d3 and its associated waste:

• Gloves: Two pairs of chemotherapy-rated gloves are recommended.[7]

• Gown: A disposable, impermeable gown with long sleeves and tight-fitting cuffs.[8]

• Eye Protection: Safety glasses, goggles, or a face shield.[4][9]

• Respiratory Protection: Required when there is a risk of generating dust or aerosols.[9]

Step-by-Step Disposal Protocol

The disposal of Nilotinib-d3 and any contaminated materials must follow a segregated waste stream approach, treating everything that comes into contact with the compound as cytotoxic waste.[1][7]

1. Solid Waste (e.g., unused powder, contaminated consumables):

• Carefully sweep or collect solid Nilotinib-d3 waste using appropriate tools (e.g., plastic scoops). Avoid raising dust.[9]

• Place the solid waste into a primary container that is clearly labeled as "Cytotoxic Waste" and displays the appropriate hazard symbols.[1][10]

• This primary container should then be placed into a secondary, leak-proof and puncture-resistant container, also clearly labeled.[10]

2. Liquid Waste (e.g., solutions containing Nilotinib-d3):

• Do not dispose of liquid Nilotinib-d3 waste down the drain.[4][10]

• Collect all liquid waste in a dedicated, leak-proof, and chemically compatible container.

• The container must be clearly labeled as "Hazardous Waste: Cytotoxic" and should list Nilotinib-d3 as a component.

• Keep the container sealed when not in use and store it in a designated, secure area away from incompatible materials.[10]

3. Contaminated Sharps (e.g., needles, syringes, broken glass):

• Immediately place all sharps that have come into contact with Nilotinib-d3 into a designated, puncture-resistant sharps container labeled for cytotoxic waste.[1][8]

• These containers are often color-coded red to signify biohazardous or cytotoxic materials.[1]

• Do not overfill sharps containers.

4. Contaminated Labware and PPE:

• All disposable items, including gloves, gowns, bench paper, and plasticware, that have been contaminated with Nilotinib-d3 must be disposed of as cytotoxic waste.[7][8]

• Place these items in a designated cytotoxic waste bag (often a distinct color like yellow or red) within a labeled, leak-proof container.[1][8]

Waste Segregation and Storage

Proper segregation and storage are crucial for preventing accidental exposure and ensuring compliant disposal.

Waste Category	Container Type	Labeling	Storage Location
Solid Nilotinib-d3 Waste	Double-contained, leak-proof, puncture-resistant	"Cytotoxic Waste", Hazard Symbols	Secure, designated hazardous waste accumulation area
Liquid Nilotinib-d3 Waste	Leak-proof, chemically compatible, sealed container	"Hazardous Waste: Cytotoxic", Chemical Contents	Secondary containment in a well-ventilated, secure area
Contaminated Sharps	Puncture-resistant, color-coded sharps container	"Cytotoxic Sharps Waste", Biohazard Symbol	Point of use, then moved to the central accumulation area
Contaminated PPE/Labware	Labeled, leak-proof bag within a rigid container	"Cytotoxic Waste"	Secure, designated hazardous waste accumulation area

Regulations regarding the maximum on-site storage time for hazardous waste can vary, so it is important to consult local guidelines and arrange for timely pickup by a licensed hazardous waste disposal contractor.[11]

Decontamination and Spill Management

In the event of a spill, evacuate the area and prevent unauthorized access.[9] Wearing full PPE, absorb the spill with an inert material.[9] Clean the spill area thoroughly, and dispose of all cleaning materials as cytotoxic waste.[9] For non-disposable equipment, a thorough cleaning procedure should be established to decontaminate surfaces.[7]

Workflow for Nilotinib-d3 Disposal

The following diagram outlines the decision-making and procedural flow for the safe disposal of Nilotinib-d3 waste.

Caption: Workflow for the safe segregation and disposal of Nilotinib-d3 waste.

The final step in the disposal process is the transfer of the accumulated waste to a licensed hazardous waste management company. These specialized contractors are equipped to transport and dispose of cytotoxic materials in accordance with all regulatory requirements, typically through high-temperature incineration or chemical neutralization.[1][9] Always maintain thorough documentation of all hazardous waste generated and disposed of to ensure a complete and compliant safety record.[10]

References

• 1. danielshealth.ca [danielshealth.ca]
• 2. carlroth.com [carlroth.com]
• 3. sds.edqm.eu [sds.edqm.eu]
• 4. aksci.com [aksci.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. Nilotinib | C28H22F3N7O | CID 644241 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Safe handling of cytotoxics: guideline recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. edu.cdhb.health.nz [edu.cdhb.health.nz]
• 9. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]
• 10. danielshealth.com [danielshealth.com]
• 11. epa.gov [epa.gov]